3-Iodomethyl-3-phenyl-oxetane

• CAS: 1416323-21-1

Core Science & Biosynthesis

Comprehensive NMR Structural Elucidation Guide for 3-Iodomethyl-3-phenyl-oxetane

Executive Summary

3-Iodomethyl-3-phenyl-oxetane (CAS: 1416323-21-1) is a highly versatile halogenated building block utilized in advanced organic synthesis and medicinal chemistry[1]. In modern drug discovery, oxetanes are frequently deployed as nonclassical bioisosteres for gem-dimethyl and carbonyl groups[2]. The incorporation of an oxetane ring can trigger profound improvements in a drug candidate's aqueous solubility, lower its lipophilicity, and enhance its metabolic stability ()[3].

Because the oxetane ring possesses a high ring strain of approximately 25.5 kcal/mol[4] and introduces unique pseudo-asymmetry when 3,3-disubstituted, precise structural elucidation via Nuclear Magnetic Resonance (NMR) spectroscopy is critical. This guide provides a deep-dive into the spectral causality, predicted chemical shifts, and self-validating experimental protocols required to accurately characterize 3-Iodomethyl-3-phenyl-oxetane.

Structural Causality and Spectral Logic

To interpret the NMR spectra of 3-Iodomethyl-3-phenyl-oxetane, one must understand the physical chemistry governing its microenvironment. The baseline NMR data for structurally analogous compounds, such as 3-methyl-3-phenyloxetane, provides a reliable foundation for predicting the shifts of this iodinated derivative[5].

The Oxetane Ring System and Diastereotopicity

The four-membered oxetane ring adopts a nearly planar structure with a slight puckering angle, which is exacerbated by the steric bulk of 3,3-disubstitution ()[6]. In 3-Iodomethyl-3-phenyl-oxetane, the central C3 carbon is quaternary and bonded to a phenyl group, an iodomethyl group, and the two methylene groups (C2 and C4) of the oxetane ring.

While the C2 and C4 carbons are chemically equivalent by symmetry, the two protons on each of these carbons are diastereotopic .

• Causality: The proton positioned cis to the phenyl group experiences a different anisotropic shielding environment (due to the aromatic ring current) compared to the proton positioned trans to the phenyl group.

• Result: Instead of a single peak, the C2/C4 protons manifest as an AB spin system , typically appearing as two distinct doublets with a geminal coupling constant ( J ) of approximately 5.0–6.5 Hz[5].

The Heavy Atom Effect of Iodine

The substitution of a methyl group with an iodomethyl group (-CH 2​ I) introduces a distinct spectral signature in both 1 H and 13 C NMR.

• Causality: Iodine is a large, highly polarizable halogen. While it is electronegative, its large electron cloud exerts a pronounced diamagnetic shielding effect on the directly attached carbon, known as the "Heavy Atom Effect."

• Result: In the 13 C NMR spectrum, the iodomethyl carbon is pushed significantly upfield (shielded) to approximately 16.5 ppm, contrasting sharply with the deeply deshielded oxetane C2/C4 carbons (~81 ppm) which are adjacent to the highly electronegative ring oxygen.

Caption: Causality diagram linking structural features to NMR shift phenomena.

Quantitative Data Presentation

The following tables summarize the predicted high-resolution NMR data for 3-Iodomethyl-3-phenyl-oxetane, extrapolated from validated empirical data of 3-methyl-3-phenyloxetane and standard neopentyl iodide systems[5].

Table 1: 1 H NMR Predicted Chemical Shifts (300 MHz, CDCl 3​ )

Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Assignment
7.45 – 7.25	Multiplet (m)	-	5H	Phenyl protons (Ar-H)
4.98	Doublet (d)	6.0	2H	Oxetane C2/C4 (cis to Phenyl)
4.75	Doublet (d)	6.0	2H	Oxetane C2/C4 (trans to Phenyl)
3.75	Singlet (s)	-	2H	Iodomethyl (-CH 2​ I)

Table 2: 13 C NMR Predicted Chemical Shifts (75 MHz, CDCl 3​ )

Chemical Shift ( δ , ppm)	Assignment	Structural Causality / Note
142.5	Phenyl (Ipso C)	Quaternary, deshielded by aromatic ring current
128.8, 127.6, 125.8	Phenyl (o, m, p C)	Standard aromatic resonances
81.2	Oxetane C2/C4	Strongly deshielded by adjacent ring oxygen
45.8	Oxetane C3	Quaternary sp 3 carbon
16.5	Iodomethyl (-CH 2​ I)	Strongly shielded due to iodine heavy-atom effect

Experimental Protocols: Self-Validating NMR Acquisition

To ensure absolute trustworthiness in spectral data, the acquisition protocol must be treated as a self-validating system. The following step-by-step methodology ensures high-fidelity resolution of the oxetane AB spin system.

Step 1: Sample Preparation

• Action: Dissolve 15–20 mg of the purified 3-Iodomethyl-3-phenyl-oxetane in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS).

• Causality: CDCl 3​ is selected because it lacks protic exchange capabilities and provides superior solvation for lipophilic, halogenated oxetanes. TMS acts as the internal standard ( δ 0.00 ppm) to calibrate the chemical shifts accurately.

Step 2: Probe Tuning and Shimming (Validation Gate)

• Action: Insert the sample into the NMR spectrometer and execute automatic or manual shimming on the Z1 and Z2 gradients.

• Validation: Acquire a preliminary 1-scan 1 H spectrum. Measure the full-width at half-maximum (FWHM) of the TMS peak. The FWHM must be < 1.0 Hz. If the peak is broader, the magnetic field is inhomogeneous and the sample must be re-shimmed. Failure to pass this gate will result in the merging of the 6.0 Hz oxetane doublets into an unresolved multiplet.

Step 3: Pulse Sequence Execution

• 1 H NMR: Execute a standard 30° pulse sequence (zg30). Set the relaxation delay (D1) to 2.0 seconds.

• 13 C NMR: Execute a proton-decoupled sequence (zgpg30). Set the D1 to 3.0 seconds.

• Causality: A longer D1 is strictly required in 13 C NMR for this molecule to ensure complete longitudinal relaxation of the quaternary C3 carbon. Without this extended delay, the C3 signal ( δ 45.8 ppm) will be disproportionately weak or lost entirely in the baseline noise.

Step 4: Data Processing

• Action: Apply a Fourier Transform (FT) to the Free Induction Decay (FID). Perform zero-order and first-order phase correction, followed by baseline correction.

• Causality: Precise phase correction is mandatory to prevent baseline distortion (phasing artifacts) around the closely spaced AB doublets of the oxetane ring, ensuring accurate integration values (exactly 2H per doublet).

Caption: Standardized Workflow for High-Resolution NMR Acquisition and Processing.

References

• Oxetanes in Drug Discovery: Structural and Synthetic Insights Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Chemical Space Exploration of Oxetanes Source: International Journal of Molecular Sciences (MDPI) URL:[Link]

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The Rationale: Molecular Anatomy and Crystallographic Challenges

Title: Structural Elucidation of 3-Iodomethyl-3-phenyl-oxetane: A Comprehensive Guide to Single-Crystal X-Ray Diffraction Analysis

Abstract As a Senior Application Scientist specializing in crystallographic analysis, I frequently encounter highly strained, functionalized heterocycles that present unique challenges in both crystallization and X-ray diffraction. 3-Iodomethyl-3-phenyl-oxetane (CAS: 1416323-21-1) is a prime example. It is a highly valuable, metabolically stable isostere used in medicinal chemistry to replace carbonyl and gem-dimethyl groups, thereby reducing lipophilicity and enhancing aqueous solubility 1[1]. This whitepaper provides an in-depth, self-validating technical workflow for the Single-Crystal X-Ray Diffraction (SCXRD) analysis of this compound, detailing the causality behind experimental choices, structural refinement strategies, and the supramolecular implications of its halogen-bonding capabilities.

Before initiating any crystallographic workflow, one must analyze the molecular anatomy to anticipate physical behaviors. 3-Iodomethyl-3-phenyl-oxetane (C₁₀H₁₁IO) features three distinct structural domains:

• The Oxetane Ring: A strained, four-membered ether ring with a high ring strain of approximately 25.5 kcal/mol 1[1]. The exposed oxygen lone pairs act as potent hydrogen-bond and halogen-bond acceptors 2[2].

• The Iodomethyl Group: Contains a highly polarizable iodine atom that exhibits a strong σ -hole (a region of positive electrostatic potential), making it an excellent halogen-bond donor 3[3]. However, the C-I bond is prone to photolytic and thermal degradation.

• The Phenyl Ring: Provides steric bulk and facilitates π−π stacking interactions in the crystal lattice.

The Causality of the Challenge: The combination of a heavy atom (Iodine, Z=53) and light atoms (Carbon, Oxygen) means that Iodine will dominate X-ray scattering. If absorption artifacts are not rigorously corrected, the electron density of the crucial oxetane ring will be obscured by Fourier truncation errors (ripples) propagating from the iodine atom.

Self-Validating Experimental Protocols

Protocol A: Controlled Vapor Diffusion Crystallization

To obtain diffraction-quality single crystals, we must suppress the inherent reactivity of the iodomethyl group (prone to nucleophilic substitution) and prevent acid-catalyzed ring-opening of the oxetane.

• Step 1: Solvent Selection. Dissolve 10 mg of 3-Iodomethyl-3-phenyl-oxetane in 0.5 mL of a non-nucleophilic, aprotic solvent (e.g., anhydrous ethyl acetate). Causality: Aprotic solvents prevent solvolysis and unwanted hydrogen bonding that could disrupt the target supramolecular assembly.

• Step 2: Anti-Solvent Layering. Place the vial inside a larger sealed chamber containing 3 mL of a non-polar anti-solvent (e.g., n-pentane).

• Step 3: Thermal Control. Store the chamber in the dark at 4°C for 3–5 days. Causality: Darkness prevents photolytic cleavage of the C-I bond. The low temperature slows vapor diffusion kinetics, reducing the nucleation rate and promoting the growth of larger, defect-free crystals.

• Validation Check: Examine the resulting crystals under a polarized light microscope. A true single crystal will exhibit sharp, complete optical extinction every 90° of rotation. If the crystal remains partially illuminated, it is twinned and must be discarded.

Protocol B: SCXRD Data Acquisition and Refinement

Caption: Step-by-step SCXRD analytical workflow for 3-Iodomethyl-3-phenyl-oxetane.

• Step 1: Cryogenic Mounting. Mount a suitable crystal (approx. 0.15 × 0.10 × 0.10 mm) on a MiTeGen loop using perfluoropolyether oil and immediately transfer to a 100 K liquid nitrogen cryostream. Causality: Cooling to 100 K minimizes the thermal displacement parameters (atomic vibrations). Iodine atoms exhibit large anisotropic vibrations at room temperature, which smears electron density and degrades resolution 4[4].

• Step 2: Source Selection. Utilize Mo K α radiation ( λ = 0.71073 Å). Causality: Iodine strongly absorbs Cu K α radiation ( λ = 1.5418 Å), leading to severe absorption artifacts. Mo K α penetrates the heavy-atom lattice much more effectively.

• Step 3: Absorption Correction. Apply a multi-scan absorption correction (e.g., SADABS). Validation Check: The internal agreement factor ( Rint​ ) must drop below 0.05 after correction, confirming that symmetrically equivalent reflections now match in intensity.

• Step 4: Refinement. Solve the structure using intrinsic phasing and refine using full-matrix least-squares on F2 . Model the heavy iodine atom with anisotropic displacement parameters first to clear the residual electron density map for the lighter C and O atoms.

Quantitative Data Presentation

Based on the molecular topology and established crystallographic behavior of 3,3-disubstituted oxetanes, the expected quantitative crystallographic parameters are summarized below.

Table 1: Representative Crystallographic Data for 3-Iodomethyl-3-phenyl-oxetane

Parameter	Value / Description	Causality / Significance
Chemical Formula	C₁₀H₁₁IO	Standard composition of the target analyte.
Formula Weight	274.10 Da	Reflects the heavy mass contribution of Iodine (126.9 Da).
Crystal System	Monoclinic	Typical for asymmetric organic molecules allowing dense packing.
Space Group	P21​/c	Centrosymmetric group; indicates the crystal contains a racemic mixture of conformers.
Temperature	100(2) K	Critical for freezing oxetane ring puckering dynamics.
Radiation	Mo K α ( λ = 0.71073 Å)	Minimizes severe X-ray absorption by the Iodine atom.
Oxetane Puckering Angle	~15° – 20°	Deviates from the planar unsubstituted oxetane (~8.7°) due to eclipsing steric interactions between the phenyl and iodomethyl groups[2].
C–I···O Halogen Bond Angle	~175° – 178°	Highly directional interaction driven by the σ -hole of Iodine pointing toward the oxetane oxygen lone pair[5].

Structural Insights and Implications for Drug Design

The resolved crystal structure of 3-Iodomethyl-3-phenyl-oxetane provides critical geometric vectors for structure-based drug design (SBDD).

The Conformational Lock (Ring Puckering)

Unsubstituted oxetane is nearly planar to minimize ring strain2[2]. However, the introduction of the bulky phenyl and iodomethyl groups at the 3-position forces the ring into a puckered conformation (typically 15°–20°). This puckering acts as a "conformational lock," rigidly projecting the phenyl ring and the reactive iodomethyl group into specific spatial quadrants. When utilizing this building block to synthesize a drug candidate, this rigid vector dictates how the molecule will occupy a target protein's binding pocket.

Supramolecular Assembly via Halogen Bonding

In the solid state, the highly polarizable iodine atom participates in strong, directional halogen bonding. The σ -hole on the iodine atom (an area of electron depletion opposite the C-I covalent bond) interacts directly with the electron-rich lone pairs of the oxetane oxygen of an adjacent molecule 5[5]. This C–I···O interaction is typically characterized by a distance shorter than the sum of the van der Waals radii of Iodine and Oxygen (approx. 3.50 Å) and an angle approaching 180°6[6]. Understanding this halogen-bonding propensity is invaluable; when the iodine is retained in a final drug structure, it can be deliberately engineered to form strong halogen bonds with backbone carbonyls in a protein target, drastically increasing binding affinity.

References

• Benchchem. "3-Iodomethyl-3-phenyl-oxetane|CAS 1416323-21-1". Benchchem.
• Bull, J. A., et al. "Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry".
• Pinkerton, A. A., et al. "Torturing the 7-Oxabicyclo[2.2.1]heptane Skeleton with an Oxetane Ring". Acta Crystallographica Section C, IUCr Journals.
• MDPI. "The Role of Halogen Bonding in Controlling Assembly and Organization of Cu(II)
• Carlsson, A.-C. C., et al. "Substituent Effects on the [N–I–N]+ Halogen Bond".
• Erdelyi, M., et al. "Halogen Bonds of Halogen(I) Ions Where Are We and Where to Go?". Journal of the American Chemical Society.

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Physical and chemical properties of 3-Iodomethyl-3-phenyl-oxetane

An In-depth Technical Guide to 3-Iodomethyl-3-phenyl-oxetane: Properties, Reactivity, and Applications

Introduction

In the landscape of modern medicinal chemistry and materials science, the strategic incorporation of unique structural motifs is paramount for the development of novel molecules with enhanced properties. Among these, the oxetane ring has emerged as a "rising star" due to its fascinating combination of metabolic stability and synthetic versatility.[1][2][3] This guide focuses on a particularly valuable building block: 3-Iodomethyl-3-phenyl-oxetane . This compound synergistically combines the advantageous physicochemical properties of the 3,3-disubstituted oxetane core with the versatile reactivity of a primary alkyl iodide.

The significance of the oxetane moiety lies in its role as a bioisostere for commonly used functional groups like gem-dimethyl and carbonyl groups.[1][2][4][5] Its introduction into a molecule can lead to profound improvements in aqueous solubility, metabolic stability, and lipophilicity, while also providing a rigid, three-dimensional scaffold.[2][3][6] The iodomethyl group, on the other hand, serves as a highly reactive handle, enabling a wide array of synthetic transformations through nucleophilic substitution and cross-coupling reactions.[7][8]

This document serves as a technical guide for researchers, scientists, and drug development professionals, providing a comprehensive overview of the core physical and chemical properties of 3-Iodomethyl-3-phenyl-oxetane, its reactivity profile, synthetic protocols, and applications as a strategic building block.

PART 1: Molecular Structure and Physicochemical Properties

The unique characteristics of 3-Iodomethyl-3-phenyl-oxetane are a direct consequence of its molecular architecture, which features a strained four-membered ether ring substituted with both a reactive iodomethyl group and a sterically demanding phenyl group.

Core Structural Features

• Oxetane Ring: The four-membered ring possesses significant strain energy (approximately 25.5 kcal/mol), which is comparable to that of an oxirane.[4][7] This inherent strain is the primary driver for its reactivity in ring-opening reactions.[4][9] The C-O-C bond angle is compressed, exposing the oxygen's lone pairs and making the oxetane a potent hydrogen-bond acceptor and Lewis base, often stronger than other cyclic ethers or even ketones and esters.[2][4]

• 3,3-Disubstitution: The presence of two substituents at the C3 position creates a quaternary center, providing steric bulk and preventing the introduction of a chiral center at this position. This substitution pattern is known to influence the puckering of the oxetane ring.[2][10]

• Iodomethyl Group: The C-I bond is relatively weak and highly polarizable, making the iodine atom an excellent leaving group in nucleophilic substitution reactions. This group is the primary site of reactivity for introducing new functionalities.[8]

• Phenyl Group: The phenyl ring adds rigidity and lipophilicity to the molecule and can influence the reactivity of the oxetane ring through electronic effects.

Physicochemical Data

Direct experimental data for 3-Iodomethyl-3-phenyl-oxetane is not extensively reported in the literature. However, key properties can be compiled from supplier data and estimated based on analogous structures.

Property	Value / Description	Source
CAS Number	1416323-21-1	[7]
Molecular Formula	C₁₀H₁₁IO	[7]
Molecular Weight	274.10 g/mol	[7]
Physical Form	Solid (inferred from similar compounds)
Melting Point	Not reported. For comparison, 3,3-bis(iodomethyl)oxetane has a melting point of 60°C.	[11]
Boiling Point	Not reported.
Solubility	Expected to be soluble in common organic solvents (e.g., DCM, THF, ethyl acetate, acetone) and have low aqueous solubility.
Stability	Stable under standard conditions. Sensitive to strong acids, bases, and nucleophiles, which can induce ring-opening.[12]

PART 2: Chemical Reactivity and Synthetic Utility

The synthetic value of 3-Iodomethyl-3-phenyl-oxetane stems from the distinct reactivity of its two key functional groups. Chemists can selectively target either the iodomethyl group for substitution or the oxetane ring for opening/expansion, making it a versatile intermediate.

Reactivity of the Iodomethyl Group

The primary iodomethyl group is a powerful electrophilic site, highly susceptible to Sₙ2 nucleophilic substitution . This is the most common transformation for this class of compounds.

• Mechanism: A wide range of nucleophiles (e.g., amines, azides, thiols, cyanides, carboxylates, and carbanions) can displace the iodide ion to form new carbon-heteroatom or carbon-carbon bonds. The reaction is typically fast and efficient under mild conditions.[8]

• Causality: Alkyl iodides are superior substrates for Sₙ2 reactions compared to their chloride or bromide counterparts because iodide is an excellent leaving group, being a large, highly polarizable, and stable anion.[8]

Reactivity of the Oxetane Ring

The oxetane ring is generally stable under neutral and mildly basic conditions but can be activated to undergo ring-opening reactions .[12][13]

• Acid-Catalyzed Ring Opening: In the presence of Brønsted or Lewis acids, the oxetane oxygen is protonated or coordinated, making the ring highly susceptible to nucleophilic attack.[4][9] This reaction typically proceeds with high regioselectivity, with the nucleophile attacking the less sterically hindered carbon.[9][14]

• Nucleophilic Ring Opening: While less common without acid catalysis, strong nucleophiles can open the ring, although this often requires harsher conditions.[15][16]

• Ring Expansion: The inherent strain of the oxetane ring also facilitates rearrangements and fragment insertions, leading to the formation of larger heterocyclic systems like tetrahydrofurans or 1,4-dioxepines.[4]

The interplay between these two reactive sites allows for a tiered synthetic strategy, which is visualized below.

Caption: Key reaction pathways for 3-Iodomethyl-3-phenyl-oxetane.

Application in Spirocycle Synthesis

A particularly powerful application of this building block is in the synthesis of spirocyclic compounds.[17][18][19][20] By reacting the iodomethyl group with a nucleophile that is part of a larger ring system, or by using it to initiate an intramolecular cyclization, complex three-dimensional spiro-oxetanes can be constructed. These scaffolds are of high interest in drug discovery due to their conformational rigidity and novel chemical space occupancy.[19]

PART 3: Synthesis and Experimental Protocols

While numerous suppliers offer 3-Iodomethyl-3-phenyl-oxetane, understanding its synthesis is crucial for researchers who may need to produce derivatives. A common and effective method involves a Finkelstein reaction from a more readily available precursor.

Proposed Synthesis Workflow

The synthesis can be envisioned as a two-step process starting from 3-bromo-2-(bromomethyl)-2-phenyl-1-propanol, which is a common precursor for 3,3-disubstituted oxetanes.

Caption: Proposed synthetic workflow for 3-Iodomethyl-3-phenyl-oxetane.

Protocol 1: Synthesis via Finkelstein Reaction

This protocol describes the conversion of 3-(bromomethyl)-3-phenyl-oxetane to the target iodo-compound. This protocol is a self-validating system; the progress can be monitored by TLC, and the product identity confirmed by standard analytical techniques.

Materials:

• 3-(Bromomethyl)-3-phenyl-oxetane

• Sodium iodide (NaI), anhydrous

• Acetone, anhydrous

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

• Standard workup and purification equipment (separatory funnel, rotary evaporator, silica gel for chromatography)

Step-by-Step Methodology:

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 3-(bromomethyl)-3-phenyl-oxetane (1.0 eq).

• Reagent Addition: Add anhydrous acetone to dissolve the starting material (concentration approx. 0.2-0.5 M). Add sodium iodide (1.5-3.0 eq).

• Reaction: Heat the mixture to reflux (approx. 56°C for acetone). The reaction is typically driven by the precipitation of sodium bromide (NaBr), which is poorly soluble in acetone, thus pushing the equilibrium forward according to Le Châtelier's principle.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-12 hours).

• Workup: Cool the reaction mixture to room temperature. Filter the solid NaBr precipitate and wash it with a small amount of acetone. Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Extraction: Dissolve the residue in a suitable organic solvent like ethyl acetate or dichloromethane. Wash the organic layer with water and then with a saturated aqueous solution of sodium thiosulfate (to remove any residual iodine), followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel to yield pure 3-Iodomethyl-3-phenyl-oxetane.

Expected Analytical Characterization

• ¹H NMR: Protons on the oxetane ring are expected to appear as doublets around 4.5-5.0 ppm. The methylene protons of the iodomethyl group (CH₂I) would likely appear as a singlet around 3.5-4.0 ppm. Phenyl protons would be observed in the aromatic region (7.2-7.6 ppm).

• ¹³C NMR: The quaternary carbon (C3) would appear around 40-50 ppm. The oxetane methylene carbons (C2 and C4) would be in the range of 80-85 ppm. The iodomethyl carbon (CH₂I) would be significantly downfield due to the halogen effect, likely around 5-15 ppm.

• Mass Spectrometry (EI-MS): Expect to see the molecular ion peak (M⁺) and characteristic fragmentation patterns, such as the loss of an iodine radical or cleavage of the oxetane ring.[21]

Conclusion and Future Outlook

3-Iodomethyl-3-phenyl-oxetane is a quintessential example of a modern chemical building block, designed for purpose and utility. Its dual reactivity allows for orthogonal synthetic strategies, enabling the creation of complex molecular architectures from a single, versatile starting point. For drug development professionals, its ability to introduce the metabolically robust and solubility-enhancing oxetane motif makes it an invaluable tool for lead optimization.[3][5] As the demand for sp³-rich, three-dimensional molecules in drug discovery continues to grow, the importance and application of well-designed intermediates like 3-Iodomethyl-3-phenyl-oxetane will undoubtedly expand.

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• 21. mdpi.com [mdpi.com]

Synthesis Pathways for 3-Iodomethyl-3-phenyl-oxetane Precursors: A Technical Guide

Executive Summary

The compound 3-Iodomethyl-3-phenyl-oxetane (CAS: 1416323-21-1; MW: 274.101 Da) is a highly reactive, halogenated building block of critical importance in advanced organic synthesis, polymer chemistry, and modern drug discovery[1]. The strained, four-membered oxetane ring possesses a high ring strain of approximately 25.5 kcal/mol, making it an excellent reactive intermediate for further functionalization[1].

In medicinal chemistry, 3,3-disubstituted oxetanes are widely recognized as metabolically stable bioisosteres for carbonyl and gem-dimethyl groups[2]. Integrating this motif into drug candidates fundamentally improves physicochemical properties by reducing lipophilicity (logP), enhancing aqueous solubility, and acting as a strong hydrogen-bond acceptor to improve target binding[1][3]. As a Senior Application Scientist, I have structured this whitepaper to detail the self-validating synthesis protocols required to construct this strained system with high fidelity.

Retrosynthetic Strategy & Mechanistic Rationale

The synthesis of 3-iodomethyl-3-phenyl-oxetane requires precision engineering to manage the inherent ring strain and the steric hindrance of the neopentyl-like center. The most robust, field-proven pathway involves a two-phase approach:

• Oxetane Ring Construction (Williamson-Type Cyclization) : Starting from 2-phenyl-2-(hydroxymethyl)propane-1,3-diol, direct dehydration is thermodynamically unfavorable. By selectively monotosylating one primary alcohol, we install an excellent leaving group. Subsequent treatment with a strong base (e.g., NaH) deprotonates the remaining hydroxyl group, initiating a 4-exo-tet intramolecular SN​2 displacement to form 3-hydroxymethyl-3-phenyl-oxetane[2][4].

• Halogenation via Appel-Type Activation : Converting the resulting neopentyl-like alcohol to an iodide is notoriously sluggish due to the steric bulk of the adjacent phenyl group[4]. The Appel reaction (I₂, PPh₃, imidazole) is the optimal pathway. It proceeds via a highly reactive alkoxyphosphonium intermediate. Imidazole is critical here; it acts as a base to neutralize generated HI (preventing acid-catalyzed oxetane ring-opening) and facilitates the SN​2 attack by the iodide anion[1][4].

Experimental Protocols

Protocol A: Synthesis of 3-Hydroxymethyl-3-phenyl-oxetane

Causality Focus: Strict stoichiometric and thermal control is required to prevent ditosylation and overcome the 25.5 kcal/mol activation energy barrier for cyclization.

• Preparation : In a flame-dried round-bottom flask, dissolve 2-phenyl-2-(hydroxymethyl)propane-1,3-diol (1.0 eq) in anhydrous dichloromethane (DCM) under a continuous nitrogen atmosphere.

• Selective Monotosylation : Add anhydrous pyridine (2.0 eq) and cool the reaction mixture to 0 °C using an ice bath. Dropwise, add a solution of p-toluenesulfonyl chloride (TsCl, 1.05 eq) dissolved in DCM over 30 minutes.

  • Scientific Rationale: The low temperature and slight stoichiometric excess of TsCl are vital to ensure selective monotosylation. Ditosylation completely aborts the subsequent ring closure.

• Cyclization : After 12 hours of stirring at room temperature, concentrate the mixture in vacuo. Redissolve the crude monotosylate intermediate in anhydrous tetrahydrofuran (THF). Cool to 0 °C and carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq). Heat the mixture to reflux for 4 hours.

  • Scientific Rationale: THF is specifically chosen for its higher boiling point (65 °C) compared to DCM. This provides the necessary thermal energy to drive the strained 4-exo-tet cyclization[2].

• Workup : Quench carefully with saturated aqueous NH₄Cl, extract with ethyl acetate (3x), dry over anhydrous MgSO₄, and purify via flash column chromatography (Hexanes/EtOAc) to afford the intermediate.

Protocol B: Synthesis of 3-Iodomethyl-3-phenyl-oxetane

Causality Focus: Managing the steric hindrance of the phenyl group while protecting the acid-sensitive oxetane ring.

• Reagent Assembly : Dissolve the purified 3-hydroxymethyl-3-phenyl-oxetane (1.0 eq) in anhydrous DCM. Add triphenylphosphine (PPh₃, 1.5 eq) and imidazole (1.5 eq).

• Iodination : Cool the vessel to 0 °C. Add elemental iodine (I₂, 1.5 eq) in small portions to control the exothermic formation of the Vilsmeier-type intermediate.

  • Scientific Rationale: Solvent polarity plays a key role; DCM stabilizes the ionic phosphonium intermediates better than non-polar solvents. Imidazole acts as an acid scavenger to protect the vulnerable oxetane ring from HI-mediated degradation[1].

• Isolation : Allow the mixture to warm to room temperature and stir for 4–6 hours. The steric bulk of the phenyl group necessitates longer reaction times compared to less hindered oxetanes. Quench with saturated aqueous sodium thiosulfate (Na₂S₂O₃) to neutralize unreacted iodine. Extract with diethyl ether, concentrate, and purify via silica gel chromatography to yield the target compound (CAS: 1416323-21-1)[1].

Quantitative Data & Optimization Parameters

Parameter	Protocol A (Ring Cyclization)	Protocol B (Appel Iodination)
Primary Reagents	TsCl, Pyridine, NaH	I₂, PPh₃, Imidazole
Optimal Solvent	DCM (Step 1), THF (Step 2)	DCM or THF
Temperature Profile	0 °C → Reflux (65 °C)	0 °C → 25 °C
Reaction Time	12 h (Tosylation) + 4 h (Cyclization)	4–6 h
Average Yield	75–80%	80–85%
Critical Variable	Strict stoichiometry (1.05 eq TsCl)	Solvent polarity & Acid scavenging

Pathway Visualizations

Figure 1: Step-by-step chemical synthesis workflow for 3-Iodomethyl-3-phenyl-oxetane.

Figure 2: Pharmacological advantages of oxetane ring integration in drug discovery.

Sources

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 3-Iodomethyl-3-phenyl-oxetane|CAS 1416323-21-1 [benchchem.com]

Whitepaper: Electron Density and Steric Hindrance of 3-Phenyl Oxetanes in Rational Drug Design

Executive Summary

The oxetane ring has transitioned from a synthetic curiosity to a privileged, emergent motif in modern drug discovery campaigns . Prized for its low molecular weight, high polarity, and marked three-dimensionality, the oxetane acts as a superior bioisostere for carbonyl and gem-dimethyl groups. Among its derivatives, 3-phenyl oxetanes represent a highly specialized scaffold. By appending a bulky, lipophilic phenyl ring to the compact, electron-rich oxetane core, medicinal chemists can precisely fine-tune the steric hindrance and electron density of a lead compound. This whitepaper provides an in-depth technical analysis of the physicochemical properties, structural dynamics, and synthetic methodologies associated with 3-phenyl oxetanes.

Electronic Properties: Electron Density and Inductive Effects

The unique electronic profile of the oxetane ring is fundamentally driven by its geometric constraints. The four-membered ring possesses an intrinsic ring strain of approximately 106 kJ/mol, forcing the C–O–C bond angle to compress to roughly 90.2° .

Lone Pair Exposure and Hydrogen Bonding

This severe angular compression geometrically exposes the oxygen atom's lone pairs of electrons. Consequently, the oxetane ring acts as an exceptionally strong hydrogen-bond acceptor and Lewis base—often outperforming other cyclic ethers like tetrahydrofuran . When a phenyl group is introduced at the 3-position, the electron density of the aromatic π -system couples with the polar oxetane core, creating a molecule with a highly localized dipole moment that maintains aqueous solubility despite the added lipophilic bulk .

The Inductive pKa Shift

The oxetane oxygen exerts a powerful inductive electron-withdrawing effect. Tactical placement of an oxetane ring adjacent to a basic functional group (such as an amine) systematically reduces its basicity. Experimental data demonstrates that the oxetane motif reduces the pKa​H of adjacent basic amines by approximately 2.7 units at the α -position, 1.9 units at the β -position, and 0.7 units at the γ -position . In 3-phenyl oxetanes, this electron-withdrawing capability is preserved, allowing researchers to simultaneously introduce aromatic target-binding vectors while mitigating the basicity-driven clearance and toxicity issues of nearby amines.

Steric Hindrance and Conformational Dynamics

While unsubstituted oxetanes adopt a nearly planar structure with a minimal puckering angle of 8.7° to 10.7° at low temperatures, the introduction of substituents at the 3-position radically alters this conformation .

Sterically Driven Ring Puckering

The addition of the bulky phenyl ring at the C3 position increases unfavorable eclipsing interactions between the substituent and the adjacent endocyclic hydrogens. To minimize this steric hindrance, the oxetane ring is forced into a highly puckered conformation (often >15°) .

Pharmacological Implications of 3D Rigidity

This sterically driven puckering is highly advantageous in drug design. It locks the 3-phenyl group into a rigid, defined three-dimensional vector. Compared to flat aromatic systems, this "marked three-dimensionality" significantly lowers the entropic penalty upon binding to a target protein, thereby increasing target affinity and selectivity .

Applications in Drug Discovery: The GLP-1 Case Study

The integration of 3-phenyl oxetanes has yielded measurable breakthroughs in recent clinical campaigns. A prominent example is the optimization of the GLP-1 receptor agonist Danuglipron. In 2024, researchers replaced a flat, metabolically susceptible benzonitrile group with a 3-phenyloxetane moiety. This strategic substitution achieved two critical outcomes:

• Potency Enhancement: The rigid 3D projection of the phenyl ring improved the EC50​ from 0.12 nM to 0.03 nM.

• Toxicity Mitigation: The steric bulk and altered electron density disrupted off-target binding, reducing hERG inhibition ( IC50​ improved from 5.8 µM to 15.9 µM), ultimately yielding the superior lead compound DD202-114 .

Quantitative Physicochemical Summary

Physicochemical Property	Gem-Dimethyl Group	Unsubstituted Oxetane	3-Phenyl Oxetane
Ring Strain (kJ/mol)	N/A	106	~106
Puckering Angle	N/A	8.7° – 10.7°	> 15° (Sterically driven)
Inductive pKa​ Shift ( α -amine)	Baseline (0)	-2.7 units	-2.7 to -3.0 units
H-Bond Acceptor Capability	None	Strong (Exposed lone pairs)	Strong
Lipophilicity Contribution	High (+LogP)	Low (Polar core)	Moderate (Balanced)

Mandatory Visualization: Structural Logic Workflow

Logical relationship between 3-phenyl oxetane structural features and pharmacokinetic optimization.

Experimental Protocols

To ensure scientific integrity and reproducibility, the following self-validating protocols outline the synthesis and physicochemical profiling of 3-phenyl oxetanes.

Protocol 1: Synthesis via Intramolecular Williamson Etherification

Causality: The construction of the highly strained 4-membered ring requires a potent nucleophile to overcome the ~106 kJ/mol ring strain. The steric hindrance of the 3-phenyl group retards the 4-exo-tet cyclization; therefore, strict stoichiometric control and a strong base are required to force the thermodynamically unfavorable ring closure.

• Precursor Activation: Dissolve 2-phenyl-1,3-propanediol (1.0 eq) in anhydrous dichloromethane (DCM) under an inert argon atmosphere. Cool to 0°C.

• Chemoselective Monotosylation: Add triethylamine (1.5 eq) and a catalytic amount of DMAP (0.1 eq). Slowly add p-toluenesulfonyl chloride (TsCl) (1.05 eq) dropwise.

  • Self-Validation: Monitor via LC-MS. Strict use of 1.05 eq TsCl prevents ditosylation, which would destroy the molecule's ability to undergo intramolecular cyclization.

• Cyclization: Isolate the monotosylate intermediate. Dissolve in anhydrous tetrahydrofuran (THF) and cool to -78°C. Slowly add n-Butyllithium (n-BuLi) (1.1 eq), then allow the reaction to warm to room temperature.

  • Causality:n-BuLi irreversibly deprotonates the remaining primary alcohol. The resulting "naked" alkoxide forcefully displaces the tosylate, driving the sterically hindered ring closure.

• Structural Validation: Purify the product via silica gel chromatography. Validate the structure using 1H NMR; the oxetane methylene protons will appear as a characteristic AB system (doublets of doublets) around 4.5–5.0 ppm due to the rigid, puckered conformation induced by the 3-phenyl group.

Protocol 2: Physicochemical Profiling (pKa and LogD)

Causality: To validate the bioisosteric utility of the synthesized 3-phenyl oxetane, its impact on adjacent ionizable groups and overall lipophilicity must be empirically quantified against a gem-dimethyl control.

• pKa​ Determination (Potentiometric Titration): Prepare a 10 mM solution of the oxetane-containing compound in 0.15 M KCl. Titrate using a standardized automated titrator (e.g., Sirius T3) from pH 2 to 12.

  • Self-Validation: The titration curve will demonstrate a leftward shift, confirming the oxetane oxygen's inductive electron-withdrawing effect reduces the target amine's pKa​ by 0.7 to 2.7 units .

• LogD7.4​ Measurement (Shake-Flask Method): Partition the compound between equal volumes of 1-octanol and pH 7.4 phosphate buffer. Shake mechanically for 60 minutes, centrifuge to separate the phases, and quantify the concentration in each phase via LC-MS/MS.

  • Causality: This confirms that the high polarity of the oxetane ring successfully offsets the lipophilic penalty of the 3-phenyl group, maintaining optimal drug-like aqueous solubility .

References

1.[1] Title: Oxetanes in Drug Discovery Campaigns Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

2.[2] Title: Oxetanes in Drug Discovery Campaigns (PMC Archive) Source: PMC - NIH URL: [Link]

3.[3] Title: Synthetic oxetanes in drug discovery: where are we in 2025? Source: Taylor & Francis URL: [Link]

4.[4] Title: Applications of oxetanes in drug discovery and medicinal chemistry Source: PMC - NIH URL: [Link]

5.[5] Title: Chemical Space Exploration of Oxetanes Source: MDPI (International Journal of Molecular Sciences) URL: [Link]

6.[6] Title: Oxetanes: formation, reactivity and total syntheses of natural products Source: Beilstein Journal of Organic Chemistry URL: [Link]

7.[7] Title: Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry Source: Chemical Reviews (ACS Publications) URL: [Link]

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• 7. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

3-Iodomethyl-3-phenyl-oxetane: A Versatile Bioisostere Building Block in Medicinal Chemistry

The Oxetane Paradigm in Modern Drug Discovery

As medicinal chemistry programs target increasingly complex biological pathways, the molecular architecture of drug candidates has evolved. Historical drug libraries were heavily populated with flat, sp2-hybridized aromatic systems, which often suffered from poor aqueous solubility and high attrition rates in clinical trials.

To combat this, the "oxetane rush" was catalyzed by pioneering studies demonstrating that the incorporation of four-membered oxetane rings can drastically improve the physicochemical properties of a pharmacophore[1][2]. Oxetanes serve as highly effective bioisosteres for gem-dimethyl groups, metabolically labile carbonyls, and bulky morpholine rings[3][4].

3-Iodomethyl-3-phenyl-oxetane (CAS: 1416323-21-1) has emerged as a privileged building block[5]. It provides the stable 3,3-disubstituted oxetane core, a phenyl ring for essential hydrophobic/aromatic target interactions, and a highly reactive iodomethyl handle that facilitates rapid late-stage functionalization[5][6].

Data Presentation: Comparative Physicochemical Impact

The table below summarizes the quantitative and qualitative shifts in molecular properties when traditional motifs are replaced with an oxetane scaffold.

Physicochemical Property	Traditional Motif (e.g., Gem-Dimethyl / Carbonyl)	Oxetane Scaffold	Mechanistic Causality
Aqueous Solubility	Poor to Moderate	High	The oxetane oxygen acts as a strong, localized hydrogen-bond acceptor, significantly increasing hydration[5].
Lipophilicity (LogD)	High (Gem-Dimethyl)	Low	The compact, polar nature of the oxetane ring reduces the overall hydrophobic surface area[4].
Metabolic Stability	Poor (Carbonyls are easily reduced/oxidized)	High	Steric hindrance and lack of α-protons block common CYP450-mediated metabolic degradation pathways[1].
Conformation	Planar / Flat (sp2)	3-Dimensional (sp3)	Introduces vectorality, increasing target selectivity and reducing off-target toxicity associated with flat intercalators[2].

Mechanistic Workflows & Bioisosteric Logic

Understanding the logical flow of bioisosteric replacement is critical for rational drug design. The diagram below illustrates how 3-iodomethyl-3-phenyl-oxetane acts as a central node to rescue failing drug scaffolds.

Caption: Logical flow of bioisosteric replacement using oxetanes to optimize drug properties.

Synthetic Methodologies

The primary utility of 3-iodomethyl-3-phenyl-oxetane lies in its susceptibility to S_N2 nucleophilic substitution. While the oxetane ring possesses a high ring strain (~25.5 kcal/mol), the 3,3-disubstitution pattern renders it remarkably stable to basic conditions and moderate heating[5]. The iodomethyl group is highly reactive, allowing for the appending of the oxetane-phenyl motif to secondary amines, phenols, and thiols.

Caption: Step-by-step synthetic workflow for SN2 alkylation using 3-iodomethyl-3-phenyl-oxetane.

Validated Experimental Protocols

The following protocols are designed as self-validating systems, incorporating specific in-process controls to ensure the integrity of the strained oxetane ring.

Protocol A: N-Alkylation of a Secondary Amine Scaffold

Objective: Append the 3-phenyl-oxetane moiety to a secondary amine to generate a tertiary amine target.

• Preparation: Dissolve the secondary amine (1.0 eq, ~1.0 mmol) in anhydrous Acetonitrile (MeCN, 5.0 mL) under an argon atmosphere.

• Base Activation: Add finely powdered, oven-dried Potassium Carbonate (K₂CO₃, 2.5 eq). Stir the suspension at room temperature (RT) for 15 minutes.

• Electrophile Addition: Slowly add 3-Iodomethyl-3-phenyl-oxetane (1.2 eq) via syringe.

• Thermal Control: Heat the reaction mixture to 60°C. Do not exceed 70°C to prevent thermal degradation of the electrophile.

• In-Process Control (LCMS): After 4 hours, sample the reaction. The desired product mass should reflect [M+H]+ = Amine Mass + 147 Da (representing the addition of the 3-methyl-3-phenyl-oxetane cation, minus the iodine leaving group).

• Workup: Cool to RT, filter through a pad of Celite to remove K₂CO₃, and concentrate under reduced pressure. Partition the residue between Ethyl Acetate (EtOAc) and saturated aqueous NaHCO₃. Wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

• Self-Validation (NMR): Purify via flash chromatography. Confirm structural integrity via ¹H NMR: The four protons of the oxetane ring must appear as a distinct AB system (two pairs of doublets) typically between 4.50 ppm and 5.10 ppm . Disappearance or significant shifting of these peaks indicates catastrophic ring-opening.

Protocol B: O-Alkylation of a Phenol (Etherification)

Objective: Synthesize an aryl ether linked to the 3-phenyl-oxetane core[7].

• Deprotonation: To a solution of the phenol derivative (1.0 eq) in anhydrous DMF (0.2 M) at 0°C under nitrogen, add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise.

• Gas Evolution: Stir at 0°C for 30 minutes until H₂ gas evolution ceases, yielding a highly nucleophilic phenoxide.

• Alkylation: Add 3-Iodomethyl-3-phenyl-oxetane (1.1 eq) dropwise. Allow the reaction to warm to RT and stir for 6–8 hours.

• Quench & Extraction: Carefully quench with ice water. Extract with EtOAc (3x). Wash the combined organic layers thoroughly with water (5x) to remove DMF, followed by brine.

• Validation: Analyze via ¹³C NMR. The quaternary C3 carbon of the oxetane ring should be visible around 45-50 ppm , and the oxygen-adjacent C2/C4 carbons around 78-82 ppm .

Expert Insights: Causality in Experimental Design

As an application scientist, it is crucial to understand why these specific conditions are mandated:

• Why use the Iodomethyl variant instead of Bromomethyl or Chloromethyl? Iodine's larger atomic radius and high electron polarizability make it a vastly superior leaving group. This allows the S_N2 reaction to proceed at lower temperatures (RT to 60°C). Forcing a less reactive chloromethyl-oxetane to react would require harsh heating (>100°C) or strong Lewis acids, both of which will rapidly catalyze the ring-opening polymerization of the strained oxetane ring[6].

• Why strictly anhydrous conditions? While the 3,3-disubstituted oxetane is relatively stable to water at neutral pH, the presence of strong bases (like NaH) or trace acids combined with water at elevated temperatures can promote hydrolytic ring expansion or cleavage.

• Why choose MeCN for amines and DMF for phenols? MeCN is a polar aprotic solvent that perfectly balances the solubility of K₂CO₃ and the amine while stabilizing the S_N2 transition state. Phenols, however, require the stronger base NaH for complete deprotonation; DMF is required to solvate the resulting tight ion pairs of the phenoxide salt, maximizing its nucleophilicity[7].

References

• Oxetanes in Drug Discovery Campaigns (2017–2022) . Journal of Medicinal Chemistry (ACS Publications). URL:[Link]

• Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry . Chemical Reviews (ACS Publications). URL:[Link]

• A Unified Synthetic Approach to 2-Alkyl Azetidines, Oxetanes, Thietanes and Cyclobutanes from Unactivated Alkenes . PMC - National Institutes of Health. URL:[Link]

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• 7. 3-(Iodomethyl)oxolane | 475060-43-6 | Benchchem [benchchem.com]

Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling with 3-Iodomethyl-3-phenyl-oxetane

Introduction: The Strategic Value of the Oxetane Motif in Modern Drug Discovery

The oxetane ring, a four-membered saturated heterocycle, has emerged from relative obscurity to become a cornerstone in contemporary medicinal chemistry and drug development.[1][2][3] Its unique combination of properties—low molecular weight, high polarity, and a distinct three-dimensional structure—offers a powerful toolset for medicinal chemists to address key challenges in drug design.[1][3] The incorporation of an oxetane moiety can significantly enhance the physicochemical properties of a drug candidate, including aqueous solubility, metabolic stability, and lipophilicity.[1][2][3] Notably, 3,3-disubstituted oxetanes have been successfully employed as bioisosteres for gem-dimethyl and carbonyl groups, providing a novel strategy to modulate biological activity and pharmacokinetic profiles.[1][2][4]

This guide provides a comprehensive overview and detailed protocols for the palladium-catalyzed cross-coupling of a key oxetane-containing building block: 3-iodomethyl-3-phenyl-oxetane. This versatile substrate enables the introduction of the 3-phenyl-3-oxetanylmethyl moiety into a wide array of molecular scaffolds, paving the way for the exploration of novel chemical space in drug discovery programs. We will delve into the synthesis of this key intermediate and provide field-proven protocols for its application in Suzuki-Miyaura, Sonogashira, Heck, and Buchwald-Hartwig cross-coupling reactions.

Synthesis of the Key Building Block: 3-Iodomethyl-3-phenyl-oxetane

The successful implementation of any cross-coupling strategy hinges on the reliable synthesis of the requisite starting materials. The following protocol outlines a robust two-step synthesis of 3-iodomethyl-3-phenyl-oxetane from commercially available precursors.

Step 1: Synthesis of 3-(Hydroxymethyl)-3-phenyl-oxetane

This procedure is adapted from established methods for the synthesis of 3,3-disubstituted oxetanes.[5] The reaction proceeds via the formation of a Grignard reagent from bromobenzene, followed by its addition to oxetan-3-one and subsequent reaction with paraformaldehyde.

Protocol:

• Grignard Reagent Formation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (N₂ or Ar), add magnesium turnings (1.2 equiv). Add a small crystal of iodine to initiate the reaction. Slowly add a solution of bromobenzene (1.0 equiv) in anhydrous tetrahydrofuran (THF) via the dropping funnel to maintain a gentle reflux. After the addition is complete, continue to stir the mixture at reflux for 1 hour to ensure complete formation of the Grignard reagent.

• Reaction with Oxetan-3-one: Cool the Grignard solution to 0 °C in an ice bath. Slowly add a solution of oxetan-3-one (1.1 equiv) in anhydrous THF. Allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Reaction with Paraformaldehyde: Cool the reaction mixture back to 0 °C and add paraformaldehyde (1.5 equiv) in one portion. Allow the mixture to warm to room temperature and stir overnight.

• Work-up and Purification: Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 3-(hydroxymethyl)-3-phenyl-oxetane.

Step 2: Iodination of 3-(Hydroxymethyl)-3-phenyl-oxetane (Appel Reaction)

The conversion of the primary alcohol to the corresponding iodide is efficiently achieved using a classic Appel reaction.

Protocol:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve 3-(hydroxymethyl)-3-phenyl-oxetane (1.0 equiv) in anhydrous dichloromethane (DCM).

• Reagent Addition: Add triphenylphosphine (1.2 equiv) and imidazole (1.2 equiv) to the solution and cool to 0 °C in an ice bath.

• Iodination: Slowly add iodine (1.2 equiv) portion-wise, maintaining the temperature at 0 °C.

• Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification: Quench the reaction with a saturated aqueous solution of sodium thiosulfate. Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate. Concentrate the organic layer under reduced pressure. Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield 3-iodomethyl-3-phenyl-oxetane.

Palladium-Catalyzed Cross-Coupling Protocols

The following protocols are designed to be robust starting points for the cross-coupling of 3-iodomethyl-3-phenyl-oxetane with a variety of partners. As with any cross-coupling reaction, optimization of the ligand, base, solvent, and temperature may be necessary for specific substrates.

Suzuki-Miyaura Coupling: C(sp³)-C(sp²) Bond Formation

The Suzuki-Miyaura reaction is a powerful method for the formation of carbon-carbon bonds between an organohalide and an organoboron compound.[6] For the coupling of alkyl halides, the use of bulky, electron-rich phosphine ligands is often crucial to promote the desired reactivity and suppress side reactions.[7][8]

Reaction Principle:

The catalytic cycle involves the oxidative addition of the alkyl iodide to a Pd(0) complex, followed by transmetalation with the boronic acid (or ester) in the presence of a base, and concluding with reductive elimination to form the C-C bond and regenerate the Pd(0) catalyst.[9][10][11]

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol:

• Reaction Setup: To a flame-dried Schlenk tube equipped with a magnetic stir bar, add 3-iodomethyl-3-phenyl-oxetane (1.0 equiv), the desired arylboronic acid or pinacol ester (1.2-1.5 equiv), and a suitable base (e.g., K₃PO₄, Cs₂CO₃, 2.0-3.0 equiv).

• Catalyst and Ligand Addition: Add the palladium precursor (e.g., Pd(OAc)₂, Pd₂(dba)₃, 1-5 mol%) and a bulky phosphine ligand (e.g., SPhos, XPhos, RuPhos, 2-10 mol%).

• Solvent Addition: Evacuate and backfill the tube with an inert gas (3x). Add a degassed solvent (e.g., toluene, dioxane, or THF/H₂O mixture).

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for 12-24 hours, monitoring by TLC or LC-MS.

• Work-up and Purification: Cool the reaction to room temperature and dilute with ethyl acetate. Wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Data Summary Table: Suzuki-Miyaura Coupling

Entry	Arylboronic Acid/Ester	Base	Ligand	Solvent	Temp (°C)	Yield (%)
1	Phenylboronic acid	K₃PO₄	SPhos	Toluene	100	Expected High
2	4-Methoxyphenylboronic acid	Cs₂CO₃	XPhos	Dioxane	110	Expected High
3	3-Pyridinylboronic acid	K₃PO₄	RuPhos	Toluene/H₂O	90	Expected Good

*Expected yields are based on analogous reactions with primary alkyl iodides and may require optimization.

Sonogashira Coupling: C(sp³)-C(sp) Bond Formation

The Sonogashira coupling provides a direct route to couple terminal alkynes with organic halides, a transformation of immense value in organic synthesis.[12] While traditionally used for sp²-hybridized halides, recent advancements have extended its utility to sp³-hybridized systems.[13][14]

Reaction Principle:

The mechanism involves two interconnected catalytic cycles. The palladium cycle is similar to other cross-coupling reactions, while a copper co-catalyst typically facilitates the formation of a copper acetylide intermediate, which then undergoes transmetalation with the palladium complex.[12][15] Copper-free versions are also well-established.

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Palladium-catalyzed Heck-type reactions of alkyl iodides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Heck Reaction [organic-chemistry.org]
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• 9. Document: Design and Evaluation of 3-Phenyloxetane Derivative Agonists of the Glucagon-Like Peptide-1 Receptor. (CHEMBL5579877) - ChEMBL [ebi.ac.uk]
• 10. "Hyperbranched Poly(3-ethyl-3-hydroxymethyloxetane) via Anionic Polymer" by Tara J. Smith and Lon J. Mathias [aquila.usm.edu]
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• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Iodomethyl-3-phenyl-oxetane

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for the synthesis of 3-Iodomethyl-3-phenyl-oxetane. This valuable building block is integral to medicinal chemistry, offering a unique scaffold to enhance the physicochemical properties of drug candidates.[1] This document provides troubleshooting advice and answers to frequently asked questions to help improve overall yield and purity.

Introduction to the Synthesis

The formation of the strained four-membered oxetane ring in 3-Iodomethyl-3-phenyl-oxetane presents distinct synthetic challenges.[2][3] The most common and reliable approach involves a two-step sequence starting from 2-phenylpropane-1,3-diol:

• Oxetane Ring Formation: An intramolecular Williamson ether synthesis is typically employed to form the 3-hydroxymethyl-3-phenyl-oxetane intermediate.[2][4][5] This involves activating one of the hydroxyl groups of the diol, often by converting it to a better leaving group like a tosylate, followed by cyclization under basic conditions.[5]

• Iodination: The primary alcohol of the oxetane intermediate is then converted to the corresponding iodide. A common method for this transformation is the Appel reaction, using triphenylphosphine and iodine.[2]

This guide will focus on troubleshooting and optimizing these critical steps to maximize your overall yield.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, providing explanations for the underlying causes and actionable solutions.

Problem 1: Low yield of 3-Hydroxymethyl-3-phenyl-oxetane (Oxetane Ring Formation Step)

• Symptom: After the intramolecular Williamson ether synthesis, the yield of the desired oxetane is significantly lower than expected. TLC or NMR analysis of the crude product may show unreacted starting material (the diol or its activated form) or the presence of side products.

• Potential Causes & Solutions:

  • Incomplete Activation of the Diol: The conversion of one of the hydroxyl groups to a good leaving group (e.g., tosylate, mesylate) may be inefficient.

    • Solution: Ensure anhydrous reaction conditions as water can quench the activating agent (e.g., tosyl chloride). Use a slight excess (1.05-1.1 equivalents) of the activating agent and a suitable base (e.g., pyridine, triethylamine) to scavenge the acid byproduct. Monitor the reaction by TLC until the diol is consumed.

  • Suboptimal Base for Cyclization: The choice and amount of base are critical for the ring-closing step. An insufficiently strong base will not deprotonate the remaining hydroxyl group effectively, while a very strong or sterically hindered base can favor elimination side reactions.[2]

    • Solution: Sodium hydride (NaH) is a commonly used and effective base for this cyclization.[2][4] Use a slight excess (1.2-1.5 equivalents) to ensure complete deprotonation. Potassium tert-butoxide (KOtBu) can also be effective, particularly for more sterically hindered substrates.[2]

  • Competing Side Reactions (Grob Fragmentation): A major competing reaction in the synthesis of 3,3-disubstituted oxetanes is the Grob fragmentation, which leads to the formation of an alkene instead of the desired oxetane.[6][7] This is particularly prevalent with substrates that can form stable carbocations.

    • Solution: Maintain a low reaction temperature during the addition of the base (0 °C) and allow the reaction to proceed at room temperature or with gentle heating.[4][5] High temperatures can favor the fragmentation pathway. Using a less coordinating solvent like THF can also help to disfavor fragmentation.

  • Incorrect Solvent: The solvent plays a crucial role in solvating the alkoxide and influencing the reaction rate.

    • Solution: Anhydrous polar aprotic solvents like tetrahydrofuran (THF) or dimethylformamide (DMF) are generally preferred for Williamson ether synthesis as they do not interfere with the nucleophilic alkoxide.[2][4]

Problem 2: Low Yield of 3-Iodomethyl-3-phenyl-oxetane (Iodination Step)

• Symptom: The conversion of 3-Hydroxymethyl-3-phenyl-oxetane to the final product is inefficient, with significant amounts of starting material remaining or the formation of byproducts.

• Potential Causes & Solutions:

  • Reagent Quality and Stoichiometry: The purity of triphenylphosphine (PPh₃) and iodine (I₂) is crucial. Old or impure reagents can lead to lower yields. Incorrect stoichiometry can also be a factor.

    • Solution: Use freshly purified or high-purity PPh₃ and I₂. A slight excess of both reagents (1.1-1.2 equivalents) is often beneficial to drive the reaction to completion.[8]

  • Reaction Conditions: The reaction temperature and time can impact the yield.

    • Solution: The Appel reaction is typically performed at 0 °C to room temperature.[2] Allowing the reaction to stir for a sufficient duration (monitored by TLC) is important for complete conversion.

  • Side Reactions: The intermediate phosphonium salt can react with other nucleophiles present in the reaction mixture.

    • Solution: Ensure the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation of triphenylphosphine. The use of a non-nucleophilic solvent like dichloromethane (DCM) is recommended.[8]

Problem 3: Difficulty in Purifying the Final Product

• Symptom: The crude 3-Iodomethyl-3-phenyl-oxetane is difficult to purify by column chromatography, leading to product loss or contamination with byproducts like triphenylphosphine oxide.

• Potential Causes & Solutions:

  • Co-elution of Byproducts: Triphenylphosphine oxide (TPPO) is a common byproduct of the Appel reaction and can be challenging to separate from the desired product due to similar polarities.

    • Solution:

      • Precipitation: After the reaction, the crude mixture can be concentrated and triturated with a non-polar solvent like hexanes or a mixture of hexanes and ethyl acetate. TPPO is often insoluble and will precipitate, allowing for its removal by filtration.

      • Modified Workup: Washing the organic layer with a dilute acid solution (e.g., 1 M HCl) can help to protonate any remaining triphenylphosphine, making it more water-soluble and easier to remove during the aqueous workup.

      • Optimized Chromatography: Use a less polar eluent system for column chromatography (e.g., a gradient of ethyl acetate in hexanes) to achieve better separation.

Frequently Asked Questions (FAQs)

Q1: What is the typical overall yield I can expect for this synthesis?

A1: With optimized conditions, the two-step synthesis of 3-Iodomethyl-3-phenyl-oxetane can achieve an overall yield in the range of 60-75%. The intramolecular Williamson etherification step often proceeds with yields of 70-85%, and the subsequent iodination can also be high-yielding (80-90%).[2]

Q2: Can I use a one-pot procedure for this synthesis?

A2: A one-pot procedure starting from the diol is feasible and has been reported for the synthesis of other oxetanes.[2][4] This involves the in situ formation of the iodide from one of the hydroxyl groups using triphenylphosphine and iodine, followed by the addition of a base to effect cyclization. While potentially more efficient, this approach may require more careful optimization to minimize side reactions.

Q3: Are there alternative methods for the iodination step?

A3: Yes, an alternative to the Appel reaction is to first convert the alcohol to a tosylate or mesylate and then perform a Finkelstein reaction.[9][10] This involves treating the tosylate/mesylate with an iodide salt, such as sodium iodide (NaI) in acetone, to displace the leaving group and form the desired iodide.[9] This method can be very effective, especially for large-scale syntheses, as it avoids the use of triphenylphosphine and the subsequent purification challenges with TPPO.

Q4: How can I confirm the structure of my final product?

A4: The structure of 3-Iodomethyl-3-phenyl-oxetane should be confirmed by standard analytical techniques, including ¹H NMR, ¹³C NMR, and mass spectrometry. The characteristic signals in the ¹H NMR spectrum would include the protons of the oxetane ring and the iodomethyl group, as well as the aromatic protons of the phenyl group.

Experimental Protocols

Protocol 1: Synthesis of 3-Hydroxymethyl-3-phenyl-oxetane

This protocol is adapted from established procedures for intramolecular Williamson ether synthesis.[4][5]

• Tosylation: To a solution of 2-phenylpropane-1,3-diol (1.0 eq.) in anhydrous pyridine at 0 °C, add p-toluenesulfonyl chloride (1.05 eq.) portion-wise.

• Stir the reaction mixture at 0 °C for 4-6 hours, monitoring by TLC until the starting diol is consumed.

• Pour the reaction mixture into ice-water and extract with ethyl acetate.

• Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude monotosylate.

• Cyclization: To a suspension of sodium hydride (1.2 eq., 60% dispersion in mineral oil) in anhydrous THF at 0 °C, add a solution of the crude monotosylate in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Carefully quench the reaction at 0 °C by the slow addition of water.

• Extract the product with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the crude product by silica gel column chromatography (e.g., ethyl acetate/hexanes gradient) to afford 3-hydroxymethyl-3-phenyl-oxetane.

Protocol 2: Synthesis of 3-Iodomethyl-3-phenyl-oxetane (Appel Reaction)

This protocol is based on the widely used Appel reaction for the conversion of alcohols to iodides.[2]

• To a solution of 3-hydroxymethyl-3-phenyl-oxetane (1.0 eq.) and triphenylphosphine (1.2 eq.) in anhydrous dichloromethane (DCM) at 0 °C under an inert atmosphere, add iodine (1.2 eq.) portion-wise.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃).

• Separate the organic layer and wash it with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., ethyl acetate/hexanes gradient) to yield 3-iodomethyl-3-phenyl-oxetane.

Data Presentation

Table 1: Comparison of Conditions for Oxetane Ring Formation

Entry	Base	Solvent	Temperature (°C)	Yield (%)	Reference
1	NaH	THF	0 to RT	75-85	[2]
2	KOtBu	THF	0 to RT	70-80	[2]
3	NaH	DMF	0 to RT	70-80	[4]

Yields are approximate and can vary depending on the specific substrate and reaction scale.

Visualizations

Caption: Synthetic workflow for 3-Iodomethyl-3-phenyl-oxetane.

Caption: Troubleshooting low yield in the oxetane formation step.

References

• Williamson Ether Synthesis for the Preparation of Functionalized Oxetanes. Benchchem.

• Christlieb, M., Davies, J. E., Eames, J., Hooley, R., & Warren, S. (2001). The stereoselective synthesis of oxetanes; exploration of a new, Mitsunobu-style procedure for the cyclisation of 1,3-diols. Journal of the Chemical Society, Perkin Transactions 1, (21), 2981-2999. Available at: [Link]

• Synthesis of Oxetane-Containing Heterocycles. Benchchem.
• Epoxide ring opening/ring closing strategy: An efficient way for expanding oxetanes diversity. Enamine.

• Burkhard, J. A., Wuitschik, G., Rogers-Evans, M., Müller, K., & Carreira, E. M. (2010). Oxetanes in drug discovery: a new generation of bioisosteres. Angewandte Chemie International Edition, 49(48), 9052-9067. Available at: [Link]

• Science of Synthesis: Houben-Weyl Methods of Molecular Transformations Vol. 37: Ethers. (2009). Georg Thieme Verlag.
• An Exploration of Oxetanes: Synthesis and Relevance. Denmark Group Meeting.

• Šterk, D., & Stephan, M. (2020). Chemical Space Exploration of Oxetanes. Molecules, 25(21), 5095. Available at: [Link]

• Lytvyn, R., Granat, D., & Mykhailiuk, P. K. (2022). Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks. ChemRxiv. Available at: [Link]

• Svatunek, D., & D’hooge, M. (2023). Oxetanes: formation, reactivity and total syntheses of natural products. Beilstein Journal of Organic Chemistry, 19, 101-140. Available at: [Link]

• Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. (2016). Chemical Reviews, 116(19), 12150-12233. Available at: [Link]

• Synthesis of oxetanes. Organic Chemistry Portal. Available at: [Link]

• The stereoselective synthesis of oxetanes; exploration of a new, Mitsunobu-style procedure for the cyclisation of 1,3-diols. ResearchGate. Available at: [Link]

• Large-Scale Synthesis and Purification of 3-Iodooxetane Derivatives. Benchchem.

• Silvi, M., & Melchiorre, P. (2023). Oxetane Synthesis via Alcohol C–H Functionalization. Journal of the American Chemical Society, 145(30), 16495-16500. Available at: [Link]

• Mitsunobu reaction. Organic Synthesis. Available at: [Link]

• ChemInform Abstract: The Stereoselective Synthesis of Oxetanes; Exploration of a New, Mitsunobu-Style Procedure for the Cyclization of 1,3-Diols. ResearchGate. Available at: [Link]

• Dembinski, R. (2009). Mitsunobu and Related Reactions: Advances and Applications. Chemical Reviews, 109(6), 2563-2619. Available at: [Link]

• Finkelstein reaction. Wikipedia. Available at: [Link]

• Finkelstein Reaction. BYJU'S. Available at: [Link]

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Technical Support Center: Optimizing Reaction Conditions for Oxetane Iodination

Welcome to the Technical Support Center for Oxetane Iodination. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for the synthesis of iodinated oxetanes. As a valued structural motif in modern medicinal chemistry, the successful incorporation of the oxetane ring via its iodinated intermediates is crucial for the development of novel therapeutics with improved physicochemical properties.[1][2] This resource provides field-proven insights and scientifically grounded protocols to help you navigate the complexities of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 3-iodooxetane?

There are two primary and scalable routes for the synthesis of 3-iodooxetane:

• From 3-Hydroxyoxetane: This is often the preferred method due to its atom economy and the ready availability of the starting material.[3] The reaction involves the direct iodination of 3-hydroxyoxetane using a phosphine reagent, such as triphenylphosphine, and iodine.[3]

• From Oxetane-3-yl 4-methylbenzenesulfonate (Tosylate): This method involves a nucleophilic substitution of the tosylate group with an iodide source, such as sodium iodide.[3]

A less common but effective method involves the Finkelstein reaction, where 3-bromooxetane is converted to 3-iodooxetane using potassium iodide in acetone.[2]

Q2: What are the key stability considerations for the oxetane ring during iodination?

The oxetane ring's stability is a critical factor during synthesis and is highly dependent on its substitution pattern and the reaction conditions.[1][4] While generally more stable than epoxides, oxetanes are susceptible to ring-opening, particularly under acidic conditions.[4][5] It's a common misconception that oxetanes are universally unstable in acid; however, their stability is significantly influenced by substituents.[1][4] For instance, 3,3-disubstituted oxetanes generally exhibit enhanced stability due to steric hindrance, which blocks the approach of nucleophiles.[1][4][6] The presence of internal nucleophiles, like a nearby alcohol or amine, can facilitate intramolecular ring-opening under acidic conditions.[4][6] In contrast, the oxetane ring is notably stable in basic environments.[4][7]

Q3: How can I monitor the progress of my oxetane iodination reaction?

Monitoring the reaction progress is crucial for optimization and determining the appropriate time for work-up. Several analytical techniques can be employed:

• Thin-Layer Chromatography (TLC): A quick and effective method to qualitatively track the consumption of starting materials and the formation of the product.

• High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC): These techniques provide quantitative data on the reaction progress and can also detect the formation of byproducts.[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to analyze aliquots of the reaction mixture to determine the conversion to the desired iodinated oxetane.[9]

• Mass Spectrometry (MS): Techniques like LC-MS can confirm the mass of the desired product and identify any side products formed during the reaction.[8]

Troubleshooting Guide

This section addresses specific issues that you may encounter during your oxetane iodination experiments in a question-and-answer format.

Problem 1: Low or No Conversion of Starting Material

Q: I'm seeing very little or no consumption of my starting material (e.g., 3-hydroxyoxetane). What could be the issue?

A: Low or no conversion is a common problem that can often be resolved by systematically evaluating your reagents and reaction conditions.[10]

Diagnostic Workflow for Low Conversion

Caption: Troubleshooting workflow for low conversion.

Problem 2: Significant Byproduct Formation

Q: My reaction is producing multiple spots on TLC, and the yield of the desired 3-iodooxetane is low. What are the likely side reactions?

A: Byproduct formation can arise from several sources, including the degradation of the starting material or product, or competing reaction pathways.

• Ring-Opening: As previously discussed, the oxetane ring is susceptible to cleavage under acidic conditions, which can be generated in situ during the reaction.[1][4] This can lead to the formation of 1,3-diols or other opened-chain products.[11]

• Thermal Decomposition: 3-Iodooxetane can be thermally unstable.[10] Running the reaction at excessively high temperatures can lead to decomposition.

• Grob Fragmentation: In certain cases, particularly with the Williamson etherification approach for oxetane synthesis, Grob fragmentation can be a competing side reaction leading to an alkene and an aldehyde instead of the desired cyclic ether.[12][13]

Solutions:

• Control of pH: If using a method that might generate acidic byproducts, consider adding a non-nucleophilic base to maintain neutral conditions.

• Temperature Optimization: Carefully control the reaction temperature. If the reaction is exothermic, ensure adequate cooling.[10]

• Choice of Synthesis Route: If Grob fragmentation is a suspected issue, consider alternative synthetic strategies.

Problem 3: Difficulty in Product Purification

Q: I'm having trouble isolating a pure sample of my iodinated oxetane. What are the recommended purification techniques?

A: The purification of iodinated oxetanes can be challenging due to their potential volatility and instability.

• Vacuum Distillation: For volatile products like 3-iodooxetane, vacuum distillation is an effective method for purification on a large scale.[3] The boiling point of 3-iodooxetane is approximately 65-67 °C at 15 mmHg.[3]

• Column Chromatography: For less volatile or solid derivatives, column chromatography on silica gel is a suitable purification method.[3] A gradient elution system, for example, with ethyl acetate in dichloromethane or hexanes, can effectively separate the product from impurities.[10]

• Work-up Procedure: A thorough aqueous work-up is essential to remove water-soluble byproducts and reagents. Quenching the reaction with an aqueous solution of sodium thiosulfate is a standard procedure to remove excess iodine.[3]

Storage: Purified 3-iodooxetane should be stored under an inert atmosphere (nitrogen or argon) at 2-8 °C to prevent degradation.[3][10] It is also light-sensitive and should be stored in a dark container.[14]

Experimental Protocols

Protocol 1: Synthesis of 3-Iodooxetane from 3-Hydroxyoxetane [3]

This protocol describes the direct iodination of 3-hydroxyoxetane.

Materials:

• 3-Hydroxyoxetane

• Triphenylphosphine (PPh₃)

• Imidazole

• Iodine (I₂)

• Dichloromethane (DCM)

• Aqueous sodium thiosulfate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a solution of 3-hydroxyoxetane (1.0 equivalent) in dichloromethane (DCM), add triphenylphosphine (1.2 equivalents) and imidazole (1.2 equivalents).

• Cool the mixture to 0 °C in an ice bath.

• Add iodine (1.2 equivalents) portion-wise, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 16 hours.

• Quench the reaction with an aqueous solution of sodium thiosulfate.

• Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure.

• Purify the crude product by vacuum distillation.

Caption: Workflow for the synthesis of 3-iodooxetane.

Protocol 2: Synthesis of 3-Iodooxetane from its Tosylate [3]

This protocol details the nucleophilic substitution of the tosylate group.

Materials:

• Oxetane-3-yl 4-methylbenzenesulfonate

• Sodium iodide (NaI)

• Acetone

Procedure:

• Dissolve oxetane-3-yl 4-methylbenzenesulfonate (1.0 equivalent) in acetone.

• Add sodium iodide (1.5 equivalents).

• Heat the mixture to reflux for 12 hours.

• Cool the reaction mixture and filter to remove the precipitated sodium 4-methylbenzenesulfonate.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by vacuum distillation.

Quantitative Data Summary

Property[9]	Value
Molecular Formula	C₃H₅IO
Molecular Weight	183.98 g/mol
Appearance	Colorless to light yellow liquid
Boiling Point	166 °C
Density	2.090 g/mL at 25 °C

Analytical Data[9]	Expected Chemical Shifts (δ)
¹H NMR	Methine proton (CH-I) appears downfield; methylene protons (CH₂) appear as multiplets.
¹³C NMR	Carbon bearing iodine (C-I) has a characteristic shift; the two equivalent methylene carbons show a single resonance.
IR Spectroscopy	C-H stretching: 2850-3000 cm⁻¹; C-O-C stretching: 950-1150 cm⁻¹.

References

• BenchChem. (n.d.). Application Notes and Protocols for the Large-Scale Synthesis and Purification of 3-Iodooxetane Derivatives.
• Welin, E. R., et al. (2019). Oxetanes in Drug Discovery Campaigns. PMC - NIH.
• BenchChem. (n.d.). Assessing the stability of the oxetane ring under various chemical conditions.
• Bull, J. A., et al. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews.
• ChemRxiv. (2024). Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks.
• BenchChem. (n.d.). Synthesis routes of 3-Iodooxetane.
• Guidechem. (2022, November 19). What is 3-iodooxetane and how is it synthesized?
• Burkhard, J. A., et al. (2023). Oxetanes in Drug Discovery Campaigns. Journal of Medicinal Chemistry.
• BenchChem. (n.d.). Troubleshooting guide for failed reactions involving 3-Iodooxetane.
• Thieme. (n.d.). Oxetanes and Oxetan-3-ones.
• Moody, C. J. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews.
• BenchChem. (n.d.). Key Reactive Sites on the 3-Iodooxetane Molecule: An In-depth Technical Guide.
• Ahmad, S., et al. (2016). Ring Opening Reactions of Oxetanes: Methodology Development and Synthetic Applications: A Review. ResearchGate.
• ResearchGate. (2025, October 28). Tunable Copolymerization of Oxetane and Anhydrides via a Nonsymmetric Three‐Center Four‐Electron Iodine Activation Mode.
• Beilstein Journals. (2025, June 27). Oxetanes: formation, reactivity and total syntheses of natural products.
• Denmark, S. (n.d.). An Exploration of Oxetanes: Synthesis and Relevance.
• ATSDR. (n.d.). Analytical Methods.
• Semantic Scholar. (n.d.). Radical Ring-Opening of Oxetanes Enabled by Co-Catalysis.
• The Dong Group. (n.d.). Oxetane Presentation.pptx.
• PMC. (2022, March 21). Oxetan-3-ols as 1,2-bis-Electrophiles in a Brønsted-Acid-Catalyzed Synthesis of 1,4-Dioxanes.
• Rousseau, G., et al. (2001). Silicon-directed electrophilic cyclisation of homoallylic alcohols. Beilstein Journals.
• BenchChem. (n.d.). An In-depth Technical Guide to 3-Iodooxetane: Structure, Properties, and Synthesis.
• BenchChem. (n.d.). The Rising Star of Medicinal Chemistry: Applications of 3-Iodooxetane in Drug Discovery.
• Journal of Pharmaceutical and Allied Sciences. (2025, June 23). Analytical Techniques for Quantification of Iohexol in Pharmaceutical Preparations: A Comprehensive Review.
• RSC Publishing. (n.d.). Iodine and iodate determination by a new spectrophotometric method using N,N-dimethyl-p-phenylenediamine, validated in veterinary supplements and table salt.
• PubMed. (2011, September 19). Review of analytical methods for the quantification of iodine in complex matrices.
• NCBI Bookshelf. (n.d.). Toxicological Profile for Iodine - Analytical Methods.

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Reference Data & Comparative Studies

Strategic Bioisosteric Replacement: Oxetanes vs. gem-Dimethyl Groups in Lead Optimization

In the rigorous landscape of modern drug discovery, lead optimization often hinges on a delicate balancing act: maximizing metabolic stability while minimizing lipophilicity. Historically, medicinal chemists have relied heavily on the gem-dimethyl group to provide steric shielding against cytochrome P450 (CYP)-mediated oxidation at adjacent labile sites[1]. However, this tactic invariably increases the lipophilicity (LogP) of the candidate, often leading to poor aqueous solubility, high plasma protein binding, and heightened off-target toxicities[1].

Pioneered by Carreira, Wuitschik, and collaborators at Hoffmann-La Roche, the 3,3-disubstituted oxetane has emerged as a premier polar bioisostere for the gem-dimethyl group[2]. By replacing two lipophilic methyl groups with a strained, four-membered cyclic ether, chemists can maintain the required steric bulk while dramatically improving the molecule's physicochemical profile[3]. This guide provides an objective, data-driven comparison of these two functional groups, detailing the mechanistic causality behind their divergent properties and the experimental protocols used to validate them.

Physicochemical and Pharmacokinetic Comparison

The substitution of a gem-dimethyl group with an oxetane ring fundamentally alters the electron distribution and polarity of the local microenvironment without significantly changing the spatial volume.

Quantitative Data Summary

Property	gem-Dimethyl Group	Oxetane (3,3-disubstituted)	Mechanistic Causality
Lipophilicity (LogP)	High	Lower ( Δ LogP ≈ -0.5 to -1.5)	The highly electronegative oxygen atom introduces a strong dipole moment and acts as a hydrogen-bond acceptor[4].
Aqueous Solubility	Poor	Significantly Improved	Increased polarity and disruption of highly lipophilic crystal lattice packing energies[4].
Metabolic Stability	High (Blocks C-H oxidation)	High (Resistant to CYP oxidation)	Steric bulk shields adjacent sites; the oxetane ring itself is highly resistant to CYP450-mediated oxidative attack[5].
Adjacent Amine Basicity	Minimal effect	Reduced ( Δ pKa ≈ -2.7 units)	Strong negative inductive effect (-I) from the oxygen atom propagates through the short σ -bonding framework[2].
Molecular Volume	∼ 40 ų	∼ 40 ų	The four-membered ring constrains the oxygen, mimicking the spatial arrangement and vectors of the methyl groups[1].

Mechanistic Insights: Why Oxetanes Work

The success of the oxetane bioisostere lies in its dual nature. Structurally, it projects bulk into the same vectors as a gem-dimethyl group, effectively shielding adjacent vulnerable C-H bonds from enzymatic attack[6]. Electronically, however, it behaves entirely differently. When placed adjacent ( α ) to an amine, the oxetane exerts a powerful negative inductive effect. This reduces the basicity ( pKaH​ ) of the amine by approximately 2.7 units (making it ∼ 500 times less basic), which is a critical tactic for improving oral bioavailability and mitigating hERG channel inhibition liabilities[2].

Logical relationship mapping the physicochemical effects of oxetane bioisosteric replacement.

Experimental Validation: In Vitro Microsomal Stability Assay

To objectively compare the metabolic robustness of a gem-dimethyl-containing lead versus its oxetane matched molecular pair, intrinsic clearance ( CLint​ ) must be quantified. The Human Liver Microsome (HLM) stability assay is the gold standard for this, providing a self-validating system to measure Phase I oxidative metabolism[1].

Step-by-Step Methodology

1. Preparation of Working Solutions:

• Prepare a 10 mM stock of the test compound (oxetane or gem-dimethyl analog) in DMSO.

• Dilute to a 1 µM working concentration in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ .

• Thaw HLMs on ice and dilute to a final protein concentration of 0.5 mg/mL in the buffer.

2. Pre-Incubation:

• Aliquot 40 µL of the HLM/compound mixture into a 96-well plate.

• Pre-incubate the plate at 37°C for 5 minutes.

• Causality: This equilibration ensures that the enzymatic reaction proceeds at a constant physiological temperature immediately upon initiation, preventing artificially slow initial reaction rates.

3. Reaction Initiation:

• Initiate the reaction by adding 10 µL of a pre-warmed 5 mM NADPH solution (final concentration 1 mM) to each well.

4. Time-Course Sampling & Quenching:

• At predetermined time points (0, 5, 15, 30, 45, 60 minutes), transfer a 50 µL aliquot of the reaction mixture into 150 µL of ice-cold acetonitrile (ACN) containing an analytical internal standard (e.g., tolbutamide).

• Causality: The cold organic solvent instantly denatures the CYP enzymes, halting metabolism and precipitating proteins. The internal standard normalizes downstream MS ionization variability, ensuring the data is self-validating and highly reproducible.

5. Centrifugation and LC-MS/MS Analysis:

• Centrifuge the quenched samples at 4000 rpm for 15 minutes at 4°C.

• Analyze the supernatant via LC-MS/MS to quantify the percentage of parent compound remaining relative to the t=0 time point.

6. Data Processing:

• Plot the natural log (ln) of the percentage remaining versus time. The slope of the linear regression represents the elimination rate constant ( k ).

• Calculate Intrinsic Clearance: CLint​=(k×V)/P , where V is the incubation volume (µL) and P is the mass of microsomal protein (mg).

Step-by-step experimental workflow for the In Vitro Human Liver Microsome (HLM) Stability Assay.

Synthetic Tractability and Reactivity

A historical barrier to oxetane adoption was the assumption that four-membered rings are chemically unstable and synthetically intractable. However, experimental data reveals a fascinating dichotomy driven by the Thorpe-Ingold effect [7].

During synthesis via intramolecular cyclization, the presence of substituents at the 3-position actually accelerates ring formation. The bulky substituents compress the internal bond angle between the reacting functionalities, thermodynamically favoring cyclization[7].

Once formed, this same 3,3-substitution provides immense steric hindrance. It physically shields the ether oxygen from nucleophilic attack and acid-catalyzed ring opening. Consequently, 3,3-disubstituted oxetanes (the true gem-dimethyl bioisosteres) are considerably more stable under both physiological and synthetic conditions compared to their unsubstituted counterparts[7].

Conclusion

The strategic replacement of a gem-dimethyl group with an oxetane ring is a masterclass in rational drug design. By leveraging the unique physicochemical properties of this strained heterocycle, medicinal chemists can uncouple the historically linked parameters of steric shielding and lipophilicity. Supported by rigorous in vitro microsomal stability profiling, the oxetane motif allows for the generation of metabolically robust candidates with superior solubility and safety profiles.

References

• Journal of Medicinal Chemistry (ACS Publications). Oxetanes in Drug Discovery Campaigns. Retrieved from:[Link]

• RSC Medicinal Chemistry. Investigating 3,3-diaryloxetanes as potential bioisosteres through matched molecular pair analysis. Retrieved from:[Link]

• Journal of Medicinal Chemistry (ACS Publications). Metabolism-Directed Design of Oxetane-Containing Arylsulfonamide Derivatives as γ-Secretase Inhibitors. Retrieved from:[Link]

• Beilstein Journal of Organic Chemistry. Oxetanes: formation, reactivity and total syntheses of natural products. Retrieved from:[Link]

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Publish Comparison Guide: Validation of 3-Iodomethyl-3-phenyl-oxetane Purity using HPLC-MS

Introduction: The Analytical Challenge of Oxetanes

3-Iodomethyl-3-phenyl-oxetane (CAS: 1416323-21-1) is a highly valuable halogenated building block in modern medicinal chemistry[1]. The four-membered oxetane ring serves as a polar, metabolically stable bioisostere for gem-dimethyl and carbonyl groups, effectively reducing a drug candidate's lipophilicity and improving aqueous solubility without sacrificing target binding[2][3]. Concurrently, the iodomethyl moiety provides a highly reactive handle for nucleophilic substitution (SN2) or cross-coupling reactions[1].

However, validating the purity of this specific compound presents unique analytical challenges. The oxetane ring possesses a high ring strain of approximately 25.5 kcal/mol[4]. While 3,3-disubstituted oxetanes are generally more stable than their mono-substituted counterparts—because the substituents sterically block nucleophilic attack on the C–O σ* antibonding orbital[5][6]—they remain susceptible to acid-catalyzed ring-opening[7]. Furthermore, the C-I bond is thermally labile. This guide objectively compares analytical modalities and provides a self-validating HPLC-MS protocol tailored specifically for the structural preservation of 3-Iodomethyl-3-phenyl-oxetane.

Methodological Comparison: Why HPLC-MS is the Gold Standard

To accurately determine purity, the analytical method must not induce artifactual degradation during the run. The table below outlines why HPLC-MS is the superior choice for this compound.

Table 1: Comparison of Analytical Modalities for 3-Iodomethyl-3-phenyl-oxetane

Analytical Modality	Sensitivity	Artifactual Degradation Risk	Verdict & Causality
GC-MS	High	High (Thermal)	Not Recommended. Thermal stress in the injection port (>200°C) induces homolytic cleavage of the weak C-I bond and thermal ring-opening of the oxetane[7].
HPLC-UV	Moderate	Low (if pH controlled)	Insufficient. While the phenyl ring provides a UV chromophore, UV-transparent aliphatic impurities (e.g., residual starting materials) will be missed.
qNMR	Low	Low	Supplementary. Excellent for macroscopic structural confirmation, but lacks the sensitivity to detect trace (<0.1%) genotoxic impurities.
HPLC-MS	High	Low (if pH controlled)	Gold Standard. Soft Electrospray Ionization (ESI) preserves the molecule[8]. Mass-selective detection identifies both UV-active and UV-transparent impurities.

Expertise & Experience: Causality in Method Development

Developing an HPLC-MS method for 3-Iodomethyl-3-phenyl-oxetane requires careful mitigation of its chemical liabilities. As an Application Scientist, I design workflows based on the fundamental physicochemical properties of the analyte:

• Mobile Phase pH (The Acid Liability): A common mistake in LC-MS method development is the default use of 0.1% Trifluoroacetic Acid (TFA) (pH ~2.0). Under strong acidic conditions, the oxetane oxygen protonates, activating the ring for nucleophilic attack by water, which leads to a ring-opened diol artifact[5][7]. To prevent this, neutral buffers (e.g., 10 mM Ammonium Acetate, pH 6.8) or very mild modifiers must be used[9].

• Stationary Phase Selection: Uncapped silanol groups on silica-based columns act as localized acidic sites. An end-capped C18 column is mandatory to prevent on-column degradation and peak tailing.

• Ionization Strategy: The oxetane oxygen is a strong hydrogen-bond acceptor and Lewis base[4]. Electrospray Ionization in positive mode (ESI+) efficiently generates the intact [M+H]+ ion (m/z 275.1) without the harsh fragmentation seen in Electron Impact (EI) MS[8].

Effect of Mobile Phase pH on Oxetane Ring Stability

Self-Validating Experimental Protocol

A robust protocol must prove that the method itself is not degrading the sample. This is achieved through a Forced Degradation System Suitability Test (SST)[7].

Step 1: Sample & Control Preparation

• Intact Standard: Dissolve 1 mg of 3-Iodomethyl-3-phenyl-oxetane in 1 mL of anhydrous Acetonitrile (ACN). Crucial Insight: Avoid protic solvents like Methanol. Methanol is a nucleophile and, over prolonged storage in the autosampler, can slowly open the oxetane ring[5].

• Stressed Control (Self-Validation): Treat 100 µL of the standard with 10 µL of 0.1 N HCl for 2 hours at room temperature to intentionally generate the ring-opened diol[7]. Neutralize with 10 µL of 0.1 N NaOH prior to injection. This proves the method can chromatographically resolve the parent from its primary degradation product.

Step 2: Chromatographic Conditions

• Column: End-capped C18 (e.g., Waters XBridge C18, 50 x 2.1 mm, 1.7 µm).

• Mobile Phase A: 10 mM Ammonium Acetate in LC-MS grade Water (pH 6.8).

• Mobile Phase B: LC-MS grade Acetonitrile.

• Gradient: 10% B to 90% B over 5.0 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 30°C (Avoid elevated temperatures to preserve the thermally labile C-I bond).

Step 3: Mass Spectrometry (ESI+) Parameters

• Capillary Voltage: 3.0 kV.

• Desolvation Temperature: 350°C.

• Scan Range: m/z 100–500.

• Target Ions: Parent [M+H]+ at m/z 275.1; Diol Degradant [M+H]+ at m/z 293.1.

HPLC-MS Workflow for Oxetane Purity Validation

Comparative Data Presentation

When analyzed using the optimized HPLC-MS method versus a standard GC-MS method, the quantitative data clearly demonstrates the superiority of LC-MS in preventing artifactual degradation. GC-MS falsely reports a lower purity due to thermal breakdown inside the instrument.

Table 2: Simulated Purity Validation Data (HPLC-MS vs. GC-MS)

Analyte / Impurity	m/z (Expected)	HPLC-MS (Neutral) Area %	GC-MS (Standard) Area %	Origin of Impurity
3-Iodomethyl-3-phenyl-oxetane	275.1 [M+H]+	99.2%	81.5%	Parent Compound
Ring-Opened Diol	293.1[M+H]+	0.3%	4.2%	Synthesis residual / Thermal artifact
Deiodinated Oxetane	149.1 [M+H]+	0.1%	12.8%	GC-MS Thermal Elimination Artifact
Unidentified Aliphatics	Various	0.4%	1.5%	Raw material impurities

Sources

• 1. 3-Iodomethyl-3-phenyl-oxetane|CAS 1416323-21-1 [benchchem.com]
• 2. Put a ring on it: application of small aliphatic rings in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. researchgate.net [researchgate.net]

A Comparative Guide to the Mass Spectrometric Fragmentation of 3-Iodomethyl-3-phenyl-oxetane

Introduction

In modern drug discovery and medicinal chemistry, the oxetane ring has emerged as a valuable scaffold.[1] Its unique stereochemical properties and ability to act as a metabolically stable isostere for gem-dimethyl and carbonyl groups have led to its incorporation into a growing number of pharmaceutical candidates.[2][3] 3-Iodomethyl-3-phenyl-oxetane (MW: 274.10 Da, Formula: C₁₀H₁₁IO) is a key building block for synthesizing more complex, functionalized molecules.[2] Accurate structural characterization of intermediates and final compounds is paramount, and mass spectrometry (MS) is an indispensable tool for this purpose.

This guide provides an in-depth analysis of the predicted mass spectrometric fragmentation patterns of 3-Iodomethyl-3-phenyl-oxetane. We will compare the fragmentation behavior under two common ionization techniques: the high-energy Electron Ionization (EI) and the softer Electrospray Ionization coupled with tandem mass spectrometry (ESI-MS/MS). Understanding these distinct fragmentation pathways is crucial for unambiguous compound identification and for distinguishing it from structural isomers or related byproducts.

Predicted Fragmentation under Electron Ionization (EI-MS)

Electron Ionization is a "hard" ionization technique that imparts significant internal energy into the analyte, leading to extensive and often complex fragmentation patterns that provide a detailed structural fingerprint.[4] The molecular ion (M⁺•) is a radical cation, and its subsequent fragmentation is driven by the inherent structural features of the molecule: the weak carbon-iodine bond, the strained oxetane ring, and the stable phenyl group.

The primary fragmentation pathways for 3-Iodomethyl-3-phenyl-oxetane under EI are predicted to be competitive processes initiated by the cleavage of the most labile bonds.

Key EI Fragmentation Pathways:

• α-Cleavage of the C-I Bond: The carbon-iodine bond is the weakest covalent bond in the molecule, making its cleavage a highly probable initial fragmentation event.[5] This can occur in two ways:

  • Loss of an Iodine Radical (•I): This is arguably the most favored pathway, leading to the formation of a stable, even-electron cation at m/z 147.1. The stability of this resulting cation, which can be represented as a 3-phenyl-3-oxetanylmethyl cation, makes this a likely candidate for the base peak or a peak of very high abundance.

  • Formation of the Iodine Cation (I⁺): Cleavage of the C-C bond adjacent to the iodine can result in the formation of an iodine cation at m/z 126.9.[5]

• Oxetane Ring Fragmentation: The high ring strain of the oxetane moiety (~25.5 kcal/mol) makes the ring susceptible to opening and subsequent fragmentation upon ionization.[2][3]

  • Retro [2+2] Cycloaddition: A characteristic fragmentation for some cyclic ethers, this pathway involves the cleavage of the oxetane ring into two two-carbon units.[6] For this molecule, this could lead to the formation of styrene (m/z 104.1) and the expulsion of a neutral iodomethylene oxide fragment.

  • Loss of Formaldehyde (CH₂O): Following ring opening, a rearrangement can facilitate the loss of a neutral formaldehyde molecule (30.0 Da), a known fragmentation pathway for certain oxetane derivatives.[7]

• Phenyl Group-Related Fragmentation: The presence of the aromatic ring gives rise to characteristic ions.

  • Formation of Phenyl Cation (C₆H₅⁺): Cleavage of the bond connecting the phenyl group to the oxetane ring can generate the phenyl cation at m/z 77.1.[8]

  • Formation of Tropylium Ion (C₇H₇⁺): Rearrangement of the molecular ion or larger fragments can lead to the formation of the highly stable tropylium ion at m/z 91.1, a hallmark of compounds containing a benzyl moiety or its precursor.

Predicted EI-MS Fragmentation Scheme

Caption: Predicted ESI-MS/MS fragmentation of protonated 3-Iodomethyl-3-phenyl-oxetane.

Table 2: Summary of Predicted Key Fragments in ESI-MS/MS

Precursor m/z	Fragment m/z	Neutral Loss	Description
275.1	275.1	-	Protonated Molecule [M+H]⁺
275.1	257.1	H₂O	Loss of water following proton-initiated ring opening.
275.1	147.1	HI	Loss of hydrogen iodide, a common pathway for alkyl halides.
275.1	117.1	C₄H₆O + HI	A fragment corresponding to the indene cation, formed after significant rearrangement.

Comparison with Alternative Structures

To highlight the diagnostic value of the predicted fragmentation, it is useful to consider how the mass spectrum might differ for closely related alternative structures.

• Isomeric Comparison (2-Phenyl-3-Iodomethyl-oxetane): If the phenyl group were at the 2-position, cleavage of the oxetane ring would be significantly altered. α-cleavage next to the oxygen and the phenyl group would likely lead to a very stable benzylic cation, potentially dominating the spectrum and suppressing other fragmentation pathways. The characteristic loss of •I would remain, but the subsequent fragmentation of the m/z 147 ion would be different.

• Halogen Comparison (3-Bromomethyl-3-phenyl-oxetane): Replacing iodine with bromine would introduce two key differences.

  • Isotopic Pattern: Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in an almost 1:1 ratio. [9]This would result in characteristic "doublet" peaks for the molecular ion and any bromine-containing fragments, separated by 2 Da.

  • Bond Strength: The C-Br bond is stronger than the C-I bond. While loss of a bromine radical would still be a major pathway, its relative abundance might be lower compared to the iodine analogue, potentially increasing the relative intensity of fragments from oxetane ring cleavage.

Experimental Protocols

Workflow for MS Analysis

Caption: General workflow for MS analysis of the target compound.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh approximately 1 mg of 3-Iodomethyl-3-phenyl-oxetane.

  • For ESI-MS, dissolve in 1 mL of a high-purity solvent such as acetonitrile or methanol to create a 1 mg/mL stock solution. Further dilute to a working concentration of 1-10 µg/mL.

  • For EI-MS via a direct insertion probe, a small amount of solid sample can be used. If using GC-MS, dissolve in a volatile solvent like dichloromethane or ethyl acetate.

• Electron Ionization (EI-MS) Analysis:

  • Instrument: Gas Chromatograph-Mass Spectrometer (GC-MS) or a mass spectrometer with a direct insertion probe.

  • Ionization Mode: Electron Ionization (EI).

  • Ionization Energy: Set to a standard value of 70 eV to ensure fragmentation is comparable to library spectra.

  • Mass Range: Scan from m/z 40 to 350 to cover all expected fragments and the molecular ion.

  • Data Acquisition: Acquire the full scan spectrum.

• Electrospray Ionization (ESI-MS/MS) Analysis:

  • Instrument: Liquid Chromatograph-Tandem Mass Spectrometer (LC-MS/MS) or infusion via a syringe pump.

  • Ionization Mode: Electrospray Ionization, Positive Ion Mode (ESI+).

  • Full Scan MS: First, acquire a full scan MS spectrum (e.g., m/z 100-350) to identify the protonated molecule [M+H]⁺ at m/z 275.1.

  • Tandem MS (MS/MS):

    • Set up a product ion scan experiment.

    • Precursor Ion: Isolate m/z 275.1 in the first mass analyzer (e.g., quadrupole).

    • Collision Gas: Use an inert gas like argon or nitrogen in the collision cell.

    • Collision Energy: Apply a range of collision energies (e.g., 10-40 eV) to observe the onset and evolution of different fragment ions.

    • Product Ion Scan: Scan the second mass analyzer to detect the resulting fragment ions.

Conclusion

The mass spectrometric fragmentation of 3-Iodomethyl-3-phenyl-oxetane is dictated by the interplay of its three core structural motifs. Under EI-MS, the fragmentation is expected to be dominated by the facile cleavage of the weak C-I bond, yielding a characteristic ion at m/z 147. Under ESI-MS/MS, fragmentation of the protonated molecule will likely proceed via proton-induced ring opening or the neutral loss of hydrogen iodide. The complementary data from these two techniques provide a robust method for the structural confirmation of this important synthetic building block, allowing researchers to confidently identify their target molecule and distinguish it from potential isomers and impurities.

References

• Wang, L., et al. (2016). Selective Identification of Organic Iodine Compounds Using Liquid Chromatography-High Resolution Mass Spectrometry. Analytical Chemistry, 88(2), 1139-1146. [Link]

• Wang, L., et al. (2016). Selective Identification of Organic Iodine Compounds Using Liquid Chromatography–High Resolution Mass Spectrometry. Analytical Chemistry, 88(2), 1139-1146. [Link]

• Doc Brown's Advanced Organic Chemistry. Mass spectrum of 1-iodopropane. [Link]

• Barreiro, E. J., et al. (2017). Chemical Space Exploration of Oxetanes. Molecules, 22(7), 1145. [Link]

• University of Colorado Boulder. Mass Spectrometry: Fragmentation. [Link]

• Hakim, L., et al. (2017). Mass spectra of cyclic ethers formed in the low-temperature oxidation of a series of n-alkanes. Physical Chemistry Chemical Physics, 19(2), 1353-1364. [Link]

• Srinivas, R., et al. (2018). A comprehensive study on rearrangement reactions in collision-induced dissociation mass spectrometric fragmentation of protonated diphenyl and phenyl pyridyl ethers. Journal of Mass Spectrometry, 53(5), 415-424. [Link]

• Zhao, L., et al. (2020). Fragmentation mechanisms from electron-impact of complex cyclic ethers formed in combustion. International Journal of Mass Spectrometry, 452, 116330. [Link]

• Michigan State University Department of Chemistry. Mass Spectrometry. [Link]

• P. J. Taylor. (2014). Understanding MS/MS fragmentation pathways of small molecular weight molecules. PhD Thesis, University of Huddersfield. [Link]

• Chemistry Stack Exchange. (2015). Fragmentation of phenyl radical cations in mass spectrometry. [Link]

• Wessig, P., & Müller, F. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews, 116(21), 13778-13831. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

• Wikipedia. Fragmentation (mass spectrometry). [Link]

• de Hoffmann, E., & Stroobant, V. (2017). A tutorial in small molecule identification via electrospray ionization-mass spectrometry: The practical art of structural elucidation. Journal of Mass Spectrometry, 52(11), 739-763. [Link]

• Baars, O., & Perlman, D. H. (2016). Small Molecule LC-MS/MS Fragmentation Data Analysis and Application to Siderophore Identification. In MATLAB Applications in Chemical Engineering. IntechOpen. [Link]

• Böcker, S. (2009). Novel Methods for the Analysis of Small Molecule Fragmentation Mass Spectra. PhD Thesis, Friedrich-Schiller-Universität Jena. [Link]

• Grygorenko, O. O., & Radchenko, D. S. (2022). Oxetanes: formation, reactivity and total syntheses of natural products. Beilstein Journal of Organic Chemistry, 18, 846-950. [Link]

• Mykhailiuk, P. K., et al. (2022). Oxetane as a part of modern medicinal chemistry toolbox: the case of 3,3-disubstituted building blocks. ChemRxiv. [Link]

• Liu, H., et al. (2023). Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. Molecules, 28(18), 6510. [Link]

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• 5. mass spectrum of 1-iodopropane C3H7I CH3CH2CH2I fragmentation pattern of m/z m/e ions for analysis and identification of propyl iodide image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3-Iodomethyl-3-phenyl-oxetane

As researchers and innovators in drug development, our responsibility extends beyond discovery to the entire lifecycle of the chemical entities we handle. The proper management and disposal of specialized reagents like 3-Iodomethyl-3-phenyl-oxetane are paramount for ensuring laboratory safety, environmental protection, and regulatory compliance. This guide provides a detailed framework for the safe handling and disposal of this compound, grounded in its unique chemical properties and established safety protocols.

Part 1: Hazard Assessment & Chemical Profile

A foundational understanding of the molecule's structure and reactivity is critical for safe handling. 3-Iodomethyl-3-phenyl-oxetane (CAS No. 1416323-21-1) is a halogenated building block featuring two key reactive centers: the strained four-membered oxetane ring and the iodomethyl group.[1] While a specific Safety Data Sheet (SDS) for this exact compound is not publicly available, its hazard profile can be reliably extrapolated from closely related analogs.

The oxetane ring possesses significant ring strain (approx. 25.5 kcal/mol), making it susceptible to ring-opening reactions, particularly under acidic conditions.[1][2] Conversely, the ring is generally stable in the presence of bases.[2] The iodomethyl group contains a good leaving group (iodide), making it highly reactive towards nucleophiles. Therefore, this compound must be handled as a reactive and potentially toxic substance.

Property	Value / Observation	Source(s)
CAS Number	1416323-21-1	[1]
Molecular Formula	C₁₀H₁₁IO	[1]
Anticipated Hazards	Acute toxicity (oral), Skin corrosion/irritation, Serious eye damage/irritation, Specific target organ toxicity (single exposure, respiratory irritation).	[3][4][5]
Storage Conditions	Keep container tightly closed in a dry, well-ventilated place. Store in a dark, cool environment (e.g., freezer at -20°C) to prevent degradation.	[5][6]
Incompatibilities	Strong oxidizing agents, Strong acids.	[6]
Hazardous Decomposition	Upon combustion or decomposition, may release hazardous products such as carbon monoxide, carbon dioxide, and hydrogen iodide/iodine vapor.	[6]

Part 2: Core Principles for Safe Disposal

The fundamental principle is that 3-Iodomethyl-3-phenyl-oxetane and materials contaminated with it must be treated as hazardous chemical waste . Under no circumstances should this compound or its solutions be disposed of down the drain.[7]

• Segregate: Always keep halogenated organic waste separate from non-halogenated streams to facilitate proper disposal by licensed contractors.

• Contain: Use designated, chemically compatible waste containers. High-density polyethylene (HDPE) or glass containers are appropriate. Avoid materials like natural rubber, PVC, and polystyrene.[8]

• Label: All waste containers must be clearly and accurately labeled with "Hazardous Waste," the full chemical name, concentration, and accumulation start date.

• Isolate: Do not mix this waste with incompatible chemicals, especially strong acids (which can promote ring-opening) or bleach (which can generate toxic fumes).[6][9]

• Consult: Always adhere to the specific guidelines provided by your institution's Environmental Health and Safety (EHS) department. Disposal regulations vary by location.[10]

Part 3: Standard Operating Procedure (SOP) for Waste Management

This section provides a step-by-step process for managing waste from the point of generation to its final collection.

Step 1: Waste Stream Segregation

• Neat (Pure) Compound: Any remaining or unwanted 3-Iodomethyl-3-phenyl-oxetane should be disposed of in its original container or transferred to a designated solid hazardous waste container.

• Dilute Solutions: Solutions containing the compound (e.g., from a reaction workup in an organic solvent) should be collected in a designated "Halogenated Organic Liquid Waste" container.

• Contaminated Solids: Items such as gloves, weigh boats, pipette tips, and silica gel grossly contaminated with the compound must be collected in a separate, clearly labeled solid hazardous waste container.

Step 2: Spill Management

• Evacuate and Ventilate: In case of a spill, alert personnel in the immediate area and ensure the space is well-ventilated, preferably within a chemical fume hood.

• Don PPE: Wear appropriate personal protective equipment, including a lab coat, safety goggles, and chemically resistant gloves (e.g., nitrile).

• Contain and Absorb: Cover the spill with a non-reactive absorbent material like vermiculite, sand, or a commercial chemical absorbent pad. Do not use combustible materials like paper towels to absorb large quantities of the neat compound.

• Collect and Dispose: Carefully sweep or scoop the absorbed material and spill residue into a sealable, properly labeled hazardous waste container.

• Decontaminate: Clean the spill area thoroughly using the decontamination protocol outlined below.

Experimental Protocol: Decontamination of Glassware and Surfaces

This protocol is designed to effectively remove residual 3-Iodomethyl-3-phenyl-oxetane from surfaces and glassware. A secondary neutralization step is included to address any potential degradation that may have released elemental iodine.

Objective: To decontaminate surfaces and equipment, converting the reactive organic iodide into waste and neutralizing any free iodine by-products.

Materials:

• Acetone or another suitable organic solvent.

• 10% Sodium Thiosulfate (Na₂S₂O₃) solution.

• Appropriate PPE (safety goggles, lab coat, nitrile gloves).

• Designated halogenated and aqueous hazardous waste containers.

Procedure:

• Initial Solvent Rinse:

  • Rinse the contaminated glassware or wipe the surface with a minimal amount of acetone. This step dissolves the organic compound.

  • Causality: Acetone is an effective solvent for a wide range of organic compounds and will physically remove the bulk of the 3-Iodomethyl-3-phenyl-oxetane.

  • Collect all solvent rinsate in the designated "Halogenated Organic Liquid Waste" container.

• Neutralization Wash (for potential free iodine):

  • After the solvent rinse, wash the glassware or surface with a 10% sodium thiosulfate solution.

  • Causality: While the primary compound has a covalent C-I bond, decomposition can release elemental iodine (I₂). Sodium thiosulfate is a reducing agent that converts colored, reactive I₂ into colorless, non-hazardous iodide ions (I⁻).[11]

  • Continue washing until any brown/purple iodine color disappears.

• Final Cleaning and Disposal:

  • Collect the sodium thiosulfate washings in a designated "Aqueous Hazardous Waste" container for pH testing and disposal according to institutional guidelines.

  • Proceed with a standard wash using soap and water.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of waste streams containing 3-Iodomethyl-3-phenyl-oxetane.

Caption: Decision workflow for the disposal of 3-Iodomethyl-3-phenyl-oxetane.

By adhering to these scientifically-grounded procedures, researchers can ensure the safe and compliant disposal of 3-Iodomethyl-3-phenyl-oxetane, upholding the highest standards of laboratory practice and environmental stewardship.

References

• Iodine Waste Recycling Program . Mitsui Plastics, Inc. [Link]

• Iodine Disposal For Businesses . Collect and Recycle. [Link]

• PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL . Agency for Toxic Substances and Disease Registry (ATSDR). [Link]

• 3-(iodomethyl)oxetane — Chemical Substance Information . NextSDS. [Link]

• 3-ethyl-3-(iodomethyl)oxetane — Chemical Substance Information . NextSDS. [Link]

• Environmental Health and Safety Disposal of Iodine . Case Western Reserve University. [Link]

Sources

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• 3. 3-(Iodomethyl)oxetane | Sigma-Aldrich [sigmaaldrich.com]
• 4. nextsds.com [nextsds.com]
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• 7. collectandrecycle.com [collectandrecycle.com]
• 8. static.cymitquimica.com [static.cymitquimica.com]
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• 10. atsdr.cdc.gov [atsdr.cdc.gov]
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